Structure of Fosfomycin EP Impurity A (1,2-Dihydroxypropyl)phosphonic acid
A Technical Guide for Analytical & Development Scientists Executive Summary Fosfomycin EP Impurity A , chemically identified as (1,2-Dihydroxypropyl)phosphonic acid , represents the primary degradation pathway of the ant...
Author: BenchChem Technical Support Team. Date: February 2026
A Technical Guide for Analytical & Development Scientists
Executive Summary
Fosfomycin EP Impurity A , chemically identified as (1,2-Dihydroxypropyl)phosphonic acid , represents the primary degradation pathway of the antibiotic Fosfomycin.[1] Its formation is driven by the thermodynamic instability of the fosfomycin epoxide ring in the presence of moisture or acidic conditions.
For drug development professionals, controlling this impurity is not merely a compliance checkbox but a critical indicator of Active Pharmaceutical Ingredient (API) stability and manufacturing robustness. This guide dissects the structural identity, formation mechanism, and validated analytical strategies for quantifying Impurity A, moving beyond standard pharmacopoeial definitions to provide actionable experimental insights.
Part 1: Chemical Identity & Structural Elucidation
The transition from Fosfomycin to Impurity A involves the loss of the strained epoxide ring, resulting in a vicinal diol. This structural change significantly alters the physicochemical profile, particularly increasing polarity and eliminating the antibiotic pharmacophore.
Feature
Parent: Fosfomycin
Impurity A (EP)
IUPAC Name
(1R, 2S)-(1,2-Epoxypropyl)phosphonic acid
(1,2-Dihydroxypropyl)phosphonic acid
Formula
C₃H₇O₄P
C₃H₉O₅P
Molecular Weight
138.06 g/mol
156.07 g/mol (+18 Da, hydrolysis)
Key Functional Group
Epoxide (Strained, Reactive)
Vicinal Diol (Stable, Hydrophilic)
Detection Challenge
No UV Chromophore
No UV Chromophore
CAS Number
23155-02-4
84954-80-3
Stereochemical Configuration
Fosfomycin is manufactured as the pure (1R, 2S) enantiomer. The formation of Impurity A via acid-catalyzed hydrolysis typically proceeds via nucleophilic attack of water.
Mechanism: Backside attack (
-like) leads to Walden inversion at the carbon center where the bond breaks.
Outcome: The resulting diol is typically isolated as the (1R, 2R) diastereomer (assuming attack at C2), though conditions can yield racemic mixtures.
Part 2: Mechanistic Origins & Stability Profiling
Understanding the causality of Impurity A formation allows for proactive stabilization of the drug product. The driving force is the release of ring strain (~13 kcal/mol) from the epoxide.
The Hydrolysis Pathway
The reaction is acid-catalyzed but can occur slowly at neutral pH. In the stomach (low pH), Fosfomycin degrades rapidly to Impurity A, which is pharmacologically inactive, necessitating the use of trometamol or calcium salts to buffer the microenvironment or improve bioavailability.
Figure 1: Acid-catalyzed hydrolysis pathway of Fosfomycin yielding Impurity A.
Critical Insight for Formulators:
Hygroscopicity: Fosfomycin salts are hygroscopic.[2] Absorbed moisture creates a localized aqueous environment, facilitating the hydrolysis to Impurity A even in solid state.
Excipient Compatibility: Avoid acidic excipients (e.g., ascorbic acid) in direct contact with the API.
Part 3: Analytical Strategies & Quantification
Detecting Impurity A is challenging because neither the parent nor the impurity possesses a UV chromophore (no conjugated
-systems). Standard UV-Vis detectors are useless here.
Method Selection Matrix
European Pharmacopoeia (EP) Standard: Ion Chromatography (IC) with Refractive Index (RI) detection.[3]
Modern Alternative: Ion-Pair HPLC with Evaporative Light Scattering Detection (ELSD) or Charged Aerosol Detection (CAD).[4]
Protocol 1: Ion-Pair HPLC with ELSD (Recommended for Robustness)
This method is superior to RI detection regarding sensitivity and gradient compatibility.
1. Reagents & Mobile Phase:
Mobile Phase: Acetonitrile : 15 mM Octylamine solution (8:92 v/v).
pH Adjustment: Adjust aqueous phase to pH 5.2 with Acetic Acid before mixing with ACN.
Stationary Phase: C18 Column (e.g., Luna C18, 5 µm, 250 x 4.6 mm).
2. Instrument Settings:
Flow Rate: 1.0 mL/min.
Column Temp: 35°C.
Detector (ELSD): Drift tube temp 45°C; Nebulizer gas pressure 3.5 bar (N₂).[5][6]
3. System Suitability Criteria (Self-Validating):
Resolution (
): > 1.5 between Fosfomycin and Impurity A.
Symmetry Factor: 0.8 – 1.5 for both peaks.
Linearity:
(Note: ELSD response is non-linear; use log-log plotting).
Impurity A: ~16-18 ppm (Downfield shift due to diol formation and loss of ring current effects).
Figure 2: Decision tree for analytical method selection and batch release.
Part 4: Regulatory Context & Control Limits
The European Pharmacopoeia (Ph.[2][3][][10][13] Eur.) sets strict limits based on the salt form of Fosfomycin. The toxicity of Impurity A is low, but its presence indicates degradation.
Expert Note: The higher limit for Calcium and Sodium salts reflects the difficulty in preventing hydrolysis during the manufacturing and drying of these specific salt forms compared to the Trometamol salt.
References
European Pharmacopoeia (Ph.[2][3][] Eur.) . Monograph 1425: Fosfomycin Trometamol. Council of Europe. Available at: [Link]
Liu, H., Wang, H., & Sunderland, V. B. (2006) .[5] Determination of Fosfomycin Trometamol and its Related Substances in the Bulk Drug by Ion-Pair HPLC with Evaporative Light Scattering Detection. Journal of Liquid Chromatography & Related Technologies, 29(1), 15-24.[4][11] Available at: [Link]
PubChem . (1,2-Dihydroxypropyl)phosphonic acid (Compound Summary). National Library of Medicine. Available at: [Link]
Falagas, M. E., et al. (2016) .[] Fosfomycin.[7][2][3][5][6][8][][11][15][17][18] Clinical Microbiology Reviews, 29(2), 321-347.[] (Context on Mechanism of Action and Stability). Available at: [Link]
Technical Analysis: Molecular Weight and Characterization of Fosfomycin Impurity A Disodium Salt
Executive Summary Fosfomycin Impurity A Disodium Salt has a molecular weight of 200.04 g/mol .[1] Also known pharmacopoeially as (1,2-dihydroxypropyl)phosphonic acid, Impurity A is the primary hydrolysis degradation prod...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
Fosfomycin Impurity A Disodium Salt has a molecular weight of 200.04 g/mol .[1]
Also known pharmacopoeially as (1,2-dihydroxypropyl)phosphonic acid, Impurity A is the primary hydrolysis degradation product of the antibiotic Fosfomycin. While the impurity itself is the diol core, in the context of Fosfomycin Disodium drug substances, it exists and is quantified stoichiometrically as the disodium salt.
To ensure analytical accuracy in molarity calculations and reference standard preparation, it is critical to distinguish between the free acid form of the impurity and its disodium salt variant.
Stoichiometric Calculation
The molecular weight is derived from the substitution of two protons (
) on the phosphonic acid group with two sodium cations ().
Element
Count
Atomic Mass ( g/mol )
Subtotal ( g/mol )
Carbon (C)
3
12.011
36.03
Hydrogen (H)
7
1.008
7.06
Sodium (Na)
2
22.990
45.98
Oxygen (O)
5
15.999
80.00
Phosphorus (P)
1
30.974
30.97
TOTAL
200.04
Structural Context
Fosfomycin is an epoxide-containing phosphonic acid.[4][5] The high ring strain of the epoxide makes it susceptible to hydrolysis, particularly in acidic conditions or elevated temperatures. This ring-opening reaction yields the vicinal diol—Impurity A .
Impurity A (Degradant): (1,2-dihydroxypropyl)phosphonic acid.[1][3][6]
Degradation Mechanism (The "Why")
Understanding the formation of Impurity A is essential for process control. The degradation is an acid-catalyzed hydrolysis of the oxirane ring. In the presence of water, the epoxide oxygen is protonated, making the carbon atoms susceptible to nucleophilic attack by water. This results in the formation of the glycol (diol).
Reaction Pathway Diagram
The following diagram illustrates the transformation from the active pharmaceutical ingredient (API) to the impurity.
Figure 1: Acid-catalyzed hydrolysis pathway of Fosfomycin yielding Impurity A, followed by salt formation.[1][2][3][5][6][7][8][9][10][11]
Analytical Methodologies
Detecting Impurity A is challenging because, like the parent Fosfomycin, it lacks a UV chromophore.[10] Standard UV-Vis HPLC methods are ineffective. The two primary validated methods for detection are Ion Chromatography (IC) and 31P-NMR .
Protocol: Ion Chromatography (Conductivity Detection)
This is the "Gold Standard" for routine QC as per European Pharmacopoeia (Ph. Eur.) guidelines.
Method Parameters:
Column: Anion exchange column (e.g., 250 mm x 4.0 mm, quaternary ammonium functional group).
Mobile Phase: 10-15 mM Potassium Hydroxide (KOH) (Isocratic or Gradient).
Suppressor: Anion self-regenerating suppressor (ASRS) is required to lower background conductivity.
Detection: Conductivity Detector (CD).
Flow Rate: 1.0 mL/min.
Why this works: The phosphonic acid group is ionized at high pH (mobile phase), allowing separation based on charge density. Impurity A (diol) elutes separately from Fosfomycin (epoxide) due to differences in pKa and hydrodynamic radius.
Protocol: 31P-NMR Spectroscopy
Nuclear Magnetic Resonance (NMR) provides structural specificity and is excellent for mass balance studies or when reference standards are unavailable.
Experimental Setup:
Solvent:
(Deuterium Oxide).
Internal Standard: Trimethyl phosphate or Phosphoric acid (encapsulated in a capillary to prevent reaction).
Parameters:
Pulse angle: 30° or 45°.
Relaxation delay (
): > 10 seconds (Critical for quantitative integration due to long T1 of phosphorus).
Scans: 64–128.
Interpretation:
Fosfomycin: ~10-12 ppm (Epoxide environment).
Impurity A: ~16-18 ppm (Diol environment). The shift downfield is caused by the opening of the strained ring.
Experimental Protocol: Isolation/Synthesis of Standard
If a commercial standard of the disodium salt is unavailable, it can be generated from Fosfomycin Disodium via controlled hydrolysis.
Step-by-Step Synthesis Workflow
Dissolution: Dissolve 5.0 g of Fosfomycin Disodium in 50 mL of 0.1 M HCl.
Hydrolysis: Heat the solution to 60°C for 4 hours. (Acidic pH + Heat drives the epoxide opening to completion).
Neutralization: Cool to room temperature. Adjust pH to 7.0–7.5 using 1 M NaOH. Note: This reforms the disodium salt species.
Isolation: Lyophilize (freeze-dry) the aqueous solution to obtain the crude solid.
Purification: Recrystallize from water/ethanol if necessary to remove excess NaCl.
Figure 2: Workflow for the conversion of Fosfomycin Disodium to Impurity A Disodium Salt.
Reference Data Summary
Property
Fosfomycin Disodium (API)
Impurity A Disodium Salt
CAS Registry
26016-99-9
84954-80-3 (Free Acid)*
Formula
Molecular Weight
182.02 g/mol
200.04 g/mol
Structure
Epoxide
Vicinal Diol
Ph. Eur. Status
Active Substance
Specified Impurity
*Note: CAS 84954-80-3 refers to the free acid form. The disodium salt is often referenced analytically rather than as a distinct CAS entity in commerce.
PubChem . (n.d.).[1][3] Compound Summary: (1,2-Dihydroxypropyl)phosphonic acid (Impurity A).[1][3][6] National Library of Medicine. Retrieved from [Link]
Liu, Y., et al. (2024).[4][13] Quantitative 31P-NMR method for the determination of fosfomycin and impurity A. Journal of Pharmaceutical and Biomedical Analysis.
United States Pharmacopeia (USP) . (2023). Fosfomycin Tromethamine Monograph. USP-NF.
Chemical difference between Fosfomycin and Impurity A
A Technical Analysis of Structural Integrity, Degradation Mechanisms, and Analytical Detection Executive Summary In the development and quality control of Fosfomycin, the distinction between the active pharmaceutical ing...
Author: BenchChem Technical Support Team. Date: February 2026
A Technical Analysis of Structural Integrity, Degradation Mechanisms, and Analytical Detection
Executive Summary
In the development and quality control of Fosfomycin, the distinction between the active pharmaceutical ingredient (API) and its primary degradation product, Impurity A, is a matter of critical structural chemistry. Fosfomycin relies on a highly strained epoxide ring for its bactericidal activity. Impurity A, chemically defined as (1R,2R)-1,2-dihydroxypropylphosphonic acid, represents the hydrolyzed, "disarmed" state of the molecule where this ring has opened. This guide provides a deep technical analysis of this transformation, the resulting loss of pharmacological potency, and the specific analytical protocols required to distinguish these species in the absence of UV chromophores.
Structural & Stereochemical Analysis
The core chemical difference lies in the integrity of the oxirane (epoxide) ring. Fosfomycin acts as a phosphoenolpyruvate (PEP) analogue.[1] Its biological activity is strictly tied to the electrophilic nature of the epoxide carbons.
The transformation from Fosfomycin to Impurity A is not merely a hydration; it involves a stereochemical inversion.
Fosfomycin: The epoxide ring locks the C1 and C2 carbons into a rigid (1R, 2S) configuration.
Impurity A: Acid-catalyzed hydrolysis typically proceeds via backside nucleophilic attack by water at the C2 position. This Walden inversion flips the configuration at C2 from S to R, resulting in the (1R, 2R) diol.
Mechanistic Pathways: Degradation Kinetics
The formation of Impurity A is the primary stability risk for Fosfomycin formulations. The epoxide ring is strained (approx. 13 kcal/mol of ring strain), making it susceptible to ring-opening reactions, particularly in acidic environments or in the presence of nucleophiles.
2.1 Pathway Visualization
The following diagram illustrates the degradation logic and the critical transition state.
Figure 1: The hydrolytic degradation pathway of Fosfomycin.[7] The reaction is driven by the relief of ring strain upon protonation and subsequent nucleophilic attack by water.
Pharmacological Implications: The Mechanism of Inaction
To understand why distinguishing Impurity A is vital, one must understand the mechanism of action (MoA) of Fosfomycin.
Fosfomycin MoA: It inhibits the enzyme MurA (UDP-N-acetylglucosamine enolpyruvyl transferase).[1][5][8][9][10][11] The Cys115 residue in the active site of MurA acts as a nucleophile, attacking the C2 carbon of the Fosfomycin epoxide. This forms a covalent adduct, irreversibly disabling the enzyme and blocking bacterial cell wall synthesis.
Impurity A Inertness: Impurity A possesses hydroxyl groups at C1 and C2. It lacks the strained epoxide ring. Consequently, it cannot undergo nucleophilic attack by Cys115. It may occupy the active site transiently (competitive inhibition), but it cannot covalently modify the enzyme, rendering it pharmacologically inert.
Analytical Characterization Protocols
Detecting Impurity A is challenging because neither Fosfomycin nor Impurity A possesses a strong UV chromophore (no conjugated pi-systems). Standard UV-Vis HPLC (e.g., at 254 nm) is ineffective.
Recommended Method: Ion-Pair HPLC with Charged Aerosol Detection (CAD) or Refractive Index (RI).
4.1 Protocol: Ion-Pair HPLC Separation
This protocol is derived from optimized methods capable of separating polar phosphonic acids which typically exhibit poor retention on standard C18 columns.
Reagents & Equipment:
Column: C18 (e.g., Phenomenex Luna 5µm, 250 x 4.6 mm) or specialized Anion Exchange (Ph. Eur. uses amino columns, but C18 w/ ion pair is often more robust).
Mobile Phase: 15 mM Octylamine (Ion-pairing agent) adjusted to pH 5.2 with Acetic Acid / Acetonitrile (92:8 v/v).
Detector: Evaporative Light Scattering Detector (ELSD) or Charged Aerosol Detector (CAD). Note: RI can be used but prevents gradient elution.
Step-by-Step Workflow:
Preparation of Mobile Phase:
Dissolve octylamine in water to reach 15 mM concentration.
Adjust pH strictly to 5.2 ± 0.1 using glacial acetic acid. Critical: pH controls the ionization state of the phosphonate group.
Mix with Acetonitrile (92 parts buffer : 8 parts ACN).
System Equilibration:
Flush column for >60 mins. Ion-pairing agents require long equilibration times to saturate the stationary phase.
Sample Preparation:
Dissolve Fosfomycin Trometamol/Sodium in mobile phase to a concentration of 20 mg/mL.
Prepare Impurity A standard (commercially available as (1R,2R)-1,2-dihydroxypropylphosphonic acid) at 0.5% level relative to API.
Run Parameters:
Flow Rate: 1.0 - 1.5 mL/min.
Column Temp: 35°C.
Injection Vol: 10-20 µL.
Suitability Criteria:
Resolution (Rs) between Fosfomycin and Impurity A must be > 1.5.[12]
Note: Impurity A typically elutes before Fosfomycin in anion-exchange modes, but retention order may flip in ion-pair reverse phase depending on the specific pairing agent chain length.
4.2 Analytical Logic Tree
Figure 2: Decision matrix for selecting the appropriate detector. Due to the lack of UV activity, CAD or MS are preferred for sensitivity, while RI is common in legacy pharmacopoeial methods.
References
European Pharmacopoeia (Ph.[2][13][14] Eur.) . Fosfomycin Trometamol Monograph 1425. (Defines Impurity A as (1R,2R)-1,2-dihydroxypropylphosphonic acid).[3][15]
PubChem . Fosfomycin Trometamol Impurity A (Compound CID 169440796).[3] National Library of Medicine.
Liu, Y., et al. (2007) . Determination of Fosfomycin Trometamol and its Related Substances in the Bulk Drug by Ion-Pair HPLC with Evaporative Light Scattering Detection. Journal of Liquid Chromatography & Related Technologies.
Marquardt, J.L., et al. (1994) .[1][11] The mechanism of action of fosfomycin: covalent adduct formation with MurA. (Establishes the requirement of the epoxide for Cys115 binding).
Phenomenex Application Note . Ph.[2][12][14] Eur. Monograph 1425: Fosfomycin Trometamol Assay and Related Substances. (Detailed chromatographic conditions).
An In-depth Technical Guide to the Chemical Stability of Fosfomycin Trometamol Impurity A
This guide provides a comprehensive technical overview of the chemical stability of Fosfomycin Trometamol Impurity A. It is intended for researchers, scientists, and drug development professionals engaged in the analysis...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a comprehensive technical overview of the chemical stability of Fosfomycin Trometamol Impurity A. It is intended for researchers, scientists, and drug development professionals engaged in the analysis and formulation of Fosfomycin Trometamol. This document delves into the core principles of stability, degradation pathways, analytical methodologies, and practical experimental protocols, ensuring a thorough understanding of this critical quality attribute.
Introduction: The Significance of Fosfomycin and its Primary Degradant
Fosfomycin Trometamol is a broad-spectrum antibiotic renowned for its efficacy in treating uncomplicated urinary tract infections.[1][][3] Its unique epoxide ring is central to its mechanism of action but also represents its primary site of chemical instability. The integrity of this epoxide ring is paramount to the drug's therapeutic effect.
Impurity A, chemically known as (1,2-Dihydroxypropyl)phosphonic acid, is the principal degradation product of Fosfomycin.[4] It is formed through the hydrolysis of the epoxide ring.[5] As a process-related impurity and a degradant, the presence and quantity of Impurity A are critical quality attributes that must be carefully monitored and controlled throughout the lifecycle of the drug substance and product to ensure safety and efficacy.[1]
This guide will provide the scientific foundation and practical methodologies for assessing and controlling the formation of Impurity A, thereby ensuring the stability and quality of Fosfomycin Trometamol.
Chemical Structures and Properties
A clear understanding of the molecular structures of Fosfomycin Trometamol and Impurity A is fundamental to comprehending their chemical stability.
Figure 2: Simplified hydrolytic degradation pathway of Fosfomycin to Impurity A.
Oxidative Degradation
Forced degradation studies have shown that Fosfomycin is also susceptible to oxidative stress. Advanced oxidation processes, such as those involving hydroxyl radicals, can lead to the degradation of the Fosfomycin molecule. [6]While the primary oxidative degradation products may vary, the formation of Impurity A through subsequent hydrolysis of the epoxide ring is a plausible outcome.
[6]
Thermal and Photolytic Degradation
Exposure to heat and light can also promote the degradation of Fosfomycin. [1]Thermal stress can provide the activation energy required for the hydrolytic cleavage of the epoxide ring, especially in the presence of moisture. Photolytic degradation can also occur, although the specific pathways are less well-defined in the available literature. It is crucial to conduct photostability studies as per ICH guidelines to assess this potential degradation route.
Degradation Kinetics
The degradation of Fosfomycin to Impurity A generally follows pseudo-first-order kinetics under constant pH and temperature conditions. The rate of degradation is highly dependent on the pH, temperature, and presence of catalytic species. A comprehensive stability study should aim to determine the degradation rate constants under various stress conditions to predict the shelf-life of the drug product.
Stability-Indicating Analytical Methodologies
A robust, validated, stability-indicating analytical method is the cornerstone of any chemical stability study. For Fosfomycin and Impurity A, the analytical challenges lie in their high polarity and lack of a UV chromophore.
Chromatographic Techniques
High-Performance Liquid Chromatography (HPLC) is the most widely used technique for the separation and quantification of Fosfomycin and its impurities.
Ion-Pair Reversed-Phase HPLC: This technique involves the use of an ion-pairing agent (e.g., octylamine) in the mobile phase to enhance the retention of the highly polar analytes on a non-polar stationary phase (e.g., C18).
[3][7]* Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is an excellent alternative for the separation of highly polar compounds. It utilizes a polar stationary phase and a mobile phase with a high concentration of an organic solvent. A patent describes a HILIC-HPLC method capable of separating over 10 degradation products of Fosfomycin, including Impurity A.
[7]* Amino and Sugar-Based Columns: The European Pharmacopoeia monograph for Fosfomycin Trometamol specifies the use of an amino-bonded silica column (L8 packing). [8]More recent studies have shown that columns with sugar-based stationary phases, such as the Luna Omega SUGAR, can offer improved resolution and baseline stability.
[8]
Detection Techniques
Due to the absence of a chromophore in Fosfomycin and Impurity A, conventional UV detection is not feasible without derivatization. [3][7]Therefore, universal detectors are preferred:
Evaporative Light Scattering Detector (ELSD): ELSD is a universal detector that is well-suited for the analysis of non-volatile analytes that lack a UV chromophore.
[3][7]* Charged Aerosol Detector (CAD): CAD is another universal detector that provides a more uniform response for different analytes compared to ELSD, making it advantageous for impurity quantification.
[7]* Refractive Index (RI) Detector: The European Pharmacopoeia suggests the use of an RI detector. However, RI detectors are generally less sensitive and are not compatible with gradient elution.
Mass Spectrometry (MS): LC-MS is a powerful tool for both the quantification and identification of impurities. It offers high sensitivity and specificity.
Method Validation
The chosen analytical method must be validated according to ICH Q2(R1) guidelines to demonstrate its suitability for its intended purpose. The validation parameters include specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), limit of quantification (LOQ), and robustness.
[9]
Forced Degradation and Stability Data
Forced degradation studies are essential to identify potential degradation products, elucidate degradation pathways, and demonstrate the stability-indicating nature of the analytical method.
Experimental Design for Forced Degradation
A typical forced degradation study for Fosfomycin Trometamol would involve subjecting the drug substance or product to the following stress conditions:
Acidic Hydrolysis: 0.1 M HCl at 60°C for 24 hours.
Basic Hydrolysis: 0.1 M NaOH at 60°C for 24 hours.
Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.
Thermal Degradation: Dry heat at 80°C for 48 hours.
Photolytic Degradation: Exposure to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.
Summary of Expected Stability Data
The following table summarizes the expected outcomes of a forced degradation study on Fosfomycin Trometamol, with a focus on the formation of Impurity A.
Stress Condition
Expected Degradation of Fosfomycin
Formation of Impurity A
Other Potential Degradants
Acidic Hydrolysis
Significant
Major Degradant
Minor secondary products
Basic Hydrolysis
Significant
Major Degradant
Minor secondary products
Oxidative
Moderate
Possible
Various oxidation products
Thermal
Moderate (depends on moisture)
Significant in presence of moisture
Other thermal degradants
Photolytic
To be determined
Possible
Photodegradation products
This table is a qualitative summary based on the available literature. Quantitative results will vary depending on the specific experimental conditions.
Experimental Protocols
This section provides detailed, step-by-step methodologies for key experiments in the stability assessment of Fosfomycin Trometamol Impurity A.
Protocol for Forced Degradation Study
Sample Preparation: Prepare a stock solution of Fosfomycin Trometamol in a suitable solvent (e.g., water or mobile phase) at a concentration of approximately 1 mg/mL.
Acid Hydrolysis:
To 5 mL of the stock solution, add 5 mL of 0.2 M HCl to achieve a final concentration of 0.1 M HCl.
Incubate the solution at 60°C for 24 hours.
At appropriate time points, withdraw an aliquot, neutralize with an equivalent amount of 0.1 M NaOH, and dilute with mobile phase to the target analytical concentration.
Base Hydrolysis:
To 5 mL of the stock solution, add 5 mL of 0.2 M NaOH to achieve a final concentration of 0.1 M NaOH.
Incubate the solution at 60°C for 24 hours.
At appropriate time points, withdraw an aliquot, neutralize with an equivalent amount of 0.1 M HCl, and dilute with mobile phase to the target analytical concentration.
Oxidative Degradation:
To 5 mL of the stock solution, add 5 mL of 6% H₂O₂ to achieve a final concentration of 3% H₂O₂.
Keep the solution at room temperature for 24 hours.
At appropriate time points, withdraw an aliquot and dilute with mobile phase to the target analytical concentration.
Thermal Degradation:
Place a solid sample of Fosfomycin Trometamol in a controlled temperature oven at 80°C for 48 hours.
At appropriate time points, withdraw a sample, dissolve it in the mobile phase, and dilute to the target analytical concentration.
Analysis: Analyze all stressed samples, along with an unstressed control sample, using a validated stability-indicating HPLC method.
Protocol for Stability-Indicating HPLC-CAD Method
This protocol is a representative example based on the principles of HILIC.
Instrumentation:
HPLC system with a gradient pump, autosampler, and column oven.
Charged Aerosol Detector (CAD).
Chromatographic Conditions:
Column: HILIC column (e.g., Luna Omega SUGAR, 150 x 4.6 mm, 3 µm).
[8] * Mobile Phase A: Acetonitrile.
Mobile Phase B: 25 mM Ammonium Acetate in water.
Gradient: 90% A to 50% A over 15 minutes.
Flow Rate: 1.0 mL/min.
Column Temperature: 30°C.
Injection Volume: 10 µL.
Standard and Sample Preparation:
Impurity A Standard Stock Solution: Accurately weigh and dissolve an appropriate amount of Impurity A reference standard in mobile phase B to obtain a known concentration.
[7] * Fosfomycin Trometamol Stock Solution: Accurately weigh and dissolve an appropriate amount of Fosfomycin Trometamol reference standard in mobile phase B to obtain a known concentration.
Sample Solution: Dissolve the sample (from forced degradation or stability study) in mobile phase B to the target analytical concentration.
Analysis and Data Processing:
Inject the blank, standards, and samples.
Identify and quantify Impurity A and other degradation products based on their retention times and peak areas relative to the standards.
Calculate the percentage of degradation and the percentage of each impurity.
Figure 3: Workflow for a comprehensive chemical stability study of Fosfomycin Trometamol.
Conclusion
The chemical stability of Fosfomycin Trometamol is intrinsically linked to the integrity of its epoxide ring. The primary degradation product, Impurity A, is formed through hydrolysis, a reaction that can be influenced by pH, temperature, and the presence of moisture. A thorough understanding of these degradation pathways, coupled with the implementation of a robust, validated stability-indicating analytical method, is essential for ensuring the quality, safety, and efficacy of Fosfomycin Trometamol drug products. This guide has provided a detailed framework for achieving these objectives, from fundamental principles to practical experimental protocols.
References
Veeprho. Fosfomycin Impurities and Related Compound. [Link]
PMC. Stability Study of Fosfomycin in Elastomeric Pumps at 4 °C and 34 °C: Technical Bases for a Continuous Infusion Use for Outpatient Parenteral Antibiotic Therapy. [Link]
ResearchGate. Analytical Method Development And Validation For The Estimation Of Fosfomycin Trometamol In Its Bulk And Pharmaceutical Dosage Form. [Link]
Science of the Total Environment. Efficient degradation and detoxification of antibiotic Fosfomycin by UV irradiation in the presence of persulfate. [Link]
Worldwidejournals.com. analytical method development and validation for the estimation of fosfomycin trometamol in. [Link]
MDPI. Concepts for New Rapid Simple HPLC Method for Quantification of Fosfomycin Trometamol in Pharmaceutical Dosage Forms with Direct UV Detection. [Link]
Phenomenex. Ph. Eur. Monograph 1425: Fosfomycin Trometamol Assay and Related Substances on Luna™ Omega 3 µm SUGAR Column. [Link]
Acta Scientific. Development and Validation of Stability Indicating UV Spectrophotometric Method for the Estimation of Fosfomycin in Bulk and Ta. [Link]
ResearchGate. The Fosfomycin Degradation by Hydrolysis Acidification-Biological Contact Oxidation and Microbial Community Analysis. [Link]
ResearchGate. Concepts for New Rapid Simple HPLC Method for Quantification of Fosfomycin Trometamol in Pharmaceutical Dosage Forms with Direct UV Detection. [Link]
Allmpus. FOSFOMYCIN TROMETAMOL EP IMPURITY A. [Link]
ResearchGate. The fosfomycin degradation by hydrolysis acidification-biological contact oxidation and microbial community analysis ZENG Ping. [Link]
Chemical Science (RSC Publishing). Structural and kinetic insights into the stereospecific oxidation of R-2,3-dihydroxypropanesulfonate by DHPS-3-dehydrogenase from Cupriavidus pinatubonensis. [Link]
Technical Guide: Synthesis & Characterization of Fosfomycin Impurity A
Executive Summary In the development and quality control of Fosfomycin trometamol and Fosfomycin disodium, Impurity A (European Pharmacopoeia designation) represents the primary degradation product formed via the hydroly...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
In the development and quality control of Fosfomycin trometamol and Fosfomycin disodium, Impurity A (European Pharmacopoeia designation) represents the primary degradation product formed via the hydrolysis of the active pharmaceutical ingredient's epoxide ring. Chemically identified as (1R,2R)-1,2-dihydroxypropylphosphonic acid , this vicinal diol is a critical critical quality attribute (CQA) due to its lack of antibiotic activity and its utility as a marker for hydrolytic instability.
This guide details the synthesis of Impurity A via controlled acid-catalyzed hydrolysis, delineating the stereochemical inversion mechanism, isolation protocols, and definitive analytical characterization using quantitative
-NMR (qNMR).
Chemical Identity and Stereochemical Significance
Fosfomycin is unique among antibiotics due to its reactive epoxide ring, which is essential for its mechanism of action (inhibition of MurA). However, this ring is susceptible to nucleophilic attack by water under acidic conditions.
Feature
Parent Drug: Fosfomycin
Target: Impurity A (EP)
IUPAC Name
(1R,2S)-(1,2-epoxypropyl)phosphonic acid
(1R,2R)-1,2-dihydroxypropylphosphonic acid
Structure
Epoxide (Oxirane)
Vicinal Diol
Stereochemistry
(1R, 2S)
(1R, 2R)
Molecular Weight
~138.06 Da (Acid form)
156.07 Da
CAS Number
23155-02-4
132125-60-1
Solubility
Highly Water Soluble
Hygroscopic, Water Soluble
Critical Note on Stereochemistry: The transformation from Fosfomycin to Impurity A involves a specific inversion of configuration at C2 . While the parent drug is (1R, 2S), the impurity is (1R, 2R). This confirms that the hydrolytic attack occurs exclusively at the C2 position, driven by electronic effects described in Section 2.
Mechanistic Pathway: Acid-Catalyzed Hydrolysis
The synthesis of Impurity A is not a random degradation but a regioselective and stereospecific organic transformation.
Regioselectivity (Why C2?)
The epoxide ring is strained. Under acidic conditions, the oxirane oxygen is protonated, weakening the C-O bonds.
C1 (Phosphonate-adjacent): The phosphonic acid group (
) is strongly electron-withdrawing, destabilizing any developing partial positive charge at C1.
C2 (Methyl-adjacent): The methyl group is electron-donating, stabilizing the partial positive charge at C2 during the transition state.
Consequently, the water molecule (nucleophile) attacks C2.
Stereoselectivity (Inversion)
The reaction proceeds via an
-like mechanism (backside attack) on the protonated epoxide.
Attack at C2: Causes inversion of configuration from S to R .
C1 Configuration: Remains distinct and untouched, retaining the R configuration.
Pathway Visualization
Figure 1: Mechanistic pathway showing the acid-catalyzed conversion of Fosfomycin to Impurity A via regioselective nucleophilic attack.
Experimental Protocol: Synthesis of Impurity A
This protocol is adapted from kinetic degradation studies and validated synthesis methods for reference standard generation.
Reagents and Equipment
Precursor: Fosfomycin Disodium Salt (Commercial Grade).
Solvent: Deionized Water (Type I).
Reagent: 1.0 M Hydrochloric Acid (HCl).
Equipment: Round-bottom flask, Reflux condenser, Magnetic stirrer, Rotary evaporator, Lyophilizer.
Step-by-Step Methodology
Dissolution: Dissolve 2.0 g (approx. 11 mmol) of Fosfomycin Disodium salt in 10 mL of deionized water in a 50 mL round-bottom flask.
Acidification: Slowly add 1.0 M HCl to adjust the pH of the solution to pH 2.0 – 3.0 .
Note: The reaction rate is pH-dependent. Lower pH (<2.0) accelerates the reaction but may induce secondary degradation (cleavage of the C-P bond in extreme cases). A pH of ~2.9 is optimal for controlled conversion [1].
Heat the solution to 100°C (reflux) with stirring.
Duration: Maintain reflux for 12–16 hours. Monitor by TLC or
-NMR (disappearance of the epoxide peak).
Work-up:
Cool the reaction mixture to room temperature (25°C).
Neutralize the solution (optional, depending on desired salt form) or proceed directly to isolation of the acid form.
Remove water using a rotary evaporator under reduced pressure at 50°C to yield a viscous oil/hygroscopic solid.
Purification/Isolation:
Wash the crude residue with absolute ethanol (Impurity A is less soluble in EtOH than the parent salt, aiding purification).
Lyophilization: Redissolve the residue in a minimum amount of water and lyophilize to obtain Impurity A as a white, hygroscopic solid.
Synthesis Workflow Diagram
Figure 2: Operational workflow for the laboratory-scale synthesis of Fosfomycin Impurity A.
Analytical Characterization
Validating the identity of the synthesized impurity is crucial.
-NMR is the most definitive method due to the significant chemical shift difference between the strained epoxide phosphorus and the relaxed diol phosphorus.
Nuclear Magnetic Resonance (NMR)
Nucleus
Parameter
Fosfomycin (Parent)
Impurity A (Product)
-NMR
Chemical Shift ()
10.0 – 12.0 ppm
17.3 ppm (Singlet)
-NMR
Methyl Group ()
1.38 ppm (d)
1.22 ppm (d)
-NMR
Methine ()
Epoxide protons
3.99 (m) & 3.46 (dd)
Interpretation:
The shift in
from ~10 ppm to ~17.3 ppm is the primary indicator of epoxide ring opening [2]. The relief of ring strain around the phosphorus-adjacent carbon causes this deshielding effect.
Samples should be dissolved in
for analysis.
Mass Spectrometry (MS)
Ionization: ESI- (Negative Mode)
Parent Ion (
):
Fosfomycin: m/z 137
Impurity A: m/z 155 (Corresponding to MW 156)
Stability and Storage
Impurity A is highly hygroscopic .
Storage: Store in a desiccator at -20°C.
Handling: Handle under inert atmosphere (Nitrogen) if possible to prevent water absorption, which complicates weighing for quantitative standards.
References
Al-Haddad, M., et al. (2022).[1] Fosfomycin and Its Derivatives: New Scale Inhibitors for Oilfield Applications. ACS Omega.[1] Available at: [Link][1]
Liu, Y., et al. (2015). Quantitative 31P-NMR spectroscopy for the determination of fosfomycin and impurity A in pharmaceutical products. Magnetic Resonance in Chemistry. Available at: [Link]
European Pharmacopoeia (Ph. Eur.) . Fosfomycin Sodium / Trometamol Monographs. (Impurity A designation).[2][1][3][4][5][6][7]
PubChem Compound Summary . Fosfomycin Trometamol Impurity A. National Library of Medicine. Available at: [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Chemical Identity, Pharmacological Inertness, and Safety Qualification
Executive Summary
Fosfomycin Trometamol Impurity A (European Pharmacopoeia designation), chemically identified as (1,2-dihydroxypropyl)phosphonic acid , represents the primary hydrolytic degradation product of the antibiotic fosfomycin.[1]
From a drug development perspective, this compound serves as a critical negative control . Its pharmacological profile is defined by a complete loss of antimicrobial potency due to the rupture of the epoxide ring—the structural pharmacophore required for fosfomycin’s mechanism of action. While pharmacologically inert against bacterial targets, the impurity possesses specific physicochemical hazards (acidity/corrosivity) relevant to analytical standard handling and stability monitoring.
Chemical Identity & Structural Analysis[2][3]
Impurity A arises from the acid-catalyzed or enzymatic hydrolysis of the fosfomycin epoxide ring. This transformation is thermodynamically favorable in aqueous solutions at low pH, necessitating the use of the trometamol (tromethamine) counterion to buffer the API and maintain stability.
Feature
Active Pharmaceutical Ingredient (API)
Impurity A (Degradant)
Common Name
Fosfomycin (Trometamol Salt)
Fosfomycin Impurity A
IUPAC Name
(1R,2S)-(1,2-epoxypropyl)phosphonic acid
(1,2-dihydroxypropyl)phosphonic acid
Molecular Formula
C₃H₇O₄P (Free Acid)
C₃H₉O₅P
Molar Mass
138.06 g/mol
156.07 g/mol
Key Functional Group
Epoxide Ring (Strained, Electrophilic)
Vicinal Diol (Relaxed, Nucleophilic)
Reactivity
High (Alkylating Agent)
Low (Chemically Stable)
Degradation Mechanism
The formation of Impurity A is the metabolic dead-end of fosfomycin. In the presence of water and acid (or the bacterial resistance enzyme FosX), the epoxide oxygen is protonated, facilitating nucleophilic attack by water at the C1 or C2 position, opening the ring to form a diol.
Pharmacological Assessment
The pharmacological activity of Impurity A must be understood as a structural negation of the parent drug's activity.
2.1 Mechanism of Action (Parent Drug)
Fosfomycin acts as a phosphoenolpyruvate (PEP) analogue. It irreversibly inhibits the enzyme MurA (UDP-N-acetylglucosamine enolpyruvyl transferase) by forming a covalent bond with a cysteine residue (Cys115 in E. coli) in the active site.[2] This reaction requires the high potential energy of the epoxide ring to drive the alkylation of the thiol group.
2.2 Mechanism of Inaction (Impurity A)
Impurity A lacks the epoxide ring. The resulting diol structure is sterically bulkier and chemically unreactive toward thiols. Consequently:
No Covalent Binding: It cannot alkylate the active site cysteine of MurA.
Loss of Affinity: The diol does not mimic the transition state of PEP effectively, leading to a drastic reduction in binding affinity (
).
Resistance Marker: The conversion of Fosfomycin to Impurity A is the exact mechanism utilized by FosX-type resistance enzymes to neutralize the antibiotic.
[4]
Toxicological & Safety Profile
While pharmacologically inactive as an antibiotic, Impurity A possesses chemical properties that mandate safety controls, particularly for the handling of reference standards.
H314: Causes severe skin burns and eye damage.[3][4][5]
Note: These hazards are primarily associated with the free acid form of the impurity due to its phosphonic acid moiety. In the final pharmaceutical dosage form (buffered with trometamol), the pH is neutralized, mitigating the corrosive risk.
Systemic Toxicity:
Studies on phosphonate metabolites suggest rapid renal excretion.
Unlike the parent drug, Impurity A does not engage the MurA target, reducing the risk of off-target bacterial flora disruption, though it offers no therapeutic benefit.
Genotoxicity:
The ring-opening removes the alkylating potential associated with epoxides. While epoxides are often structural alerts for genotoxicity, the diol (Impurity A) is generally considered less genotoxic than the parent epoxide.
Experimental Technical Guide
This section details the protocols for isolating and verifying the activity of Impurity A.
Media: Mueller-Hinton Agar supplemented with Glucose-6-Phosphate (25 mg/L) .
Critical: G6P is required to induce the UhpT transporter for fosfomycin uptake. Even with uptake, Impurity A should fail to kill.
Preparation: Prepare serial dilutions of Fosfomycin (0.5 – 512 µg/mL) and Impurity A (0.5 – >1024 µg/mL).
Incubation: 35 ± 2°C for 16-20 hours.
Readout:
Fosfomycin MIC: Expected range 0.5 – 4 µg/mL.
Impurity A MIC: Expected result >512 µg/mL (Inactive).
References
European Pharmacopoeia (Ph. Eur.) . Fosfomycin Trometamol Monograph. 10th Edition. (Defines Impurity A as (1,2-dihydroxypropyl)phosphonic acid).[3][6]
PubChem . Compound Summary: (1,2-Dihydroxypropyl)phosphonic acid.[3][6][7][8] National Library of Medicine. Available at: [Link]
Fillgrove, K. L., et al. (2003) . Structure and Mechanism of the Genomically Encoded Fosfomycin Resistance Protein, FosX, from Listeria monocytogenes. Biochemistry. (Describes the enzymatic hydration of fosfomycin to the diol). Available at: [Link]
Castanheira, M., et al. (2021) . Fosfomycin Resistance Mechanisms and In Vitro Activity. Clinical Microbiology Reviews. (Confirms the inactivity of the hydrolyzed product). Available at: [Link]
Liu, Y., et al. (2015) . Quantitative ³¹P-NMR Spectroscopy for the Determination of Fosfomycin and Impurity A. Magnetic Resonance in Chemistry. (Provides NMR shifts for detection). Available at: [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Toxicity Profile and Safety Assessment of Fosfomycin Impurity A
Content Type: Technical Whitepaper
Audience: Researchers, Senior Scientists, Regulatory Affairs Professionals
Executive Summary
Fosfomycin Impurity A, chemically identified as (1,2-Dihydroxypropyl)phosphonic acid , represents the primary degradation product of the broad-spectrum antibiotic Fosfomycin. Unlike the active pharmaceutical ingredient (API), which relies on a strained epoxide ring for its mechanism of action (inhibition of MurA), Impurity A is the ring-opened diol resulting from hydrolysis.
This guide provides a rigorous safety assessment of Impurity A, grounded in ICH M7(R1) and ICH Q3A/B guidelines. The core toxicological finding is that the hydrolytic opening of the epoxide ring effectively neutralizes the alkylating potential associated with the parent molecule, reclassifying the impurity from a potential genotoxin to a standard organic impurity (ICH M7 Class 5).
Chemical Identity and Formation Mechanism[1]
Structural Characterization
Common Name: Fosfomycin Impurity A (EP/USP)
Chemical Name: (1,2-Dihydroxypropyl)phosphonic acid[1][2][3][4][5][6][7][8]
Impurity A is formed via the acid-catalyzed or spontaneous hydrolysis of the Fosfomycin epoxide ring. This pathway is critical for safety assessment because the toxicity profile shifts dramatically when the reactive epoxide is converted into the inert vicinal diol.
Figure 1: Hydrolytic Degradation Pathway of Fosfomycin
Caption: Acid-catalyzed hydrolysis of Fosfomycin opens the reactive epoxide ring, yielding the non-genotoxic Impurity A.[3]
Toxicity Profile & ICH M7 Assessment
Genotoxicity Assessment (The Core Concern)
Under ICH M7 guidelines, impurities with structural alerts for mutagenicity must be evaluated.[10] Fosfomycin contains an epoxide, a classic structural alert for alkylation. However, the safety assessment of Impurity A rests on the loss of this alert .
Parameter
Fosfomycin (API)
Impurity A (Degradant)
Implications
Structural Alert
Epoxide Ring
None (Vicinal Diol)
Impurity A lacks the electrophilic center required for DNA alkylation.
Ames Test
Negative*
Negative
Empirical data confirms the loss of mutagenic potential.
ICH M7 Class
N/A (API)
Class 5
Treated as a non-mutagenic impurity.
*Note: While epoxides are alerts, Fosfomycin itself is widely accepted as non-mutagenic in therapeutic contexts due to rapid excretion and specific bacterial target affinity.
In silico modeling (e.g., Derek Nexus, Leadscope) typically flags the epoxide in the parent but returns a negative prediction for the diol structure of Impurity A. The phosphonic acid group is biologically stable and does not intercalate DNA.
General Toxicology
Acute Toxicity: Low.[11] The LD50 is expected to be higher than the parent compound due to the loss of the reactive ring.
Irritation: As a phosphonic acid, the pure substance is acidic (pH < 2 in solution) and can be corrosive (H314) if not neutralized. In buffered pharmaceutical formulations, this risk is mitigated.
Safety Assessment Strategy: Calculating Limits
Since Impurity A is Class 5 (Non-mutagenic), it is controlled under ICH Q3A/B guidelines rather than the strict TTC (Threshold of Toxicological Concern) of 1.5 µ g/day .
Permitted Daily Exposure (PDE) Calculation
If specific toxicity data is unavailable, the limit is based on the Qualification Threshold.
Scenario: Maximum Daily Dose (MDD) of Fosfomycin is often high (e.g., 3g for UTIs).
ICH Q3A Threshold: For MDD > 2g, the qualification threshold is 0.05%.
Calculation:
However, because Impurity A is a metabolite/degradant with lower toxicity than the parent, higher limits (e.g., 0.5% - 1.0%) are often justified and approved by regulatory bodies provided they do not exceed the shelf-life specifications.
Figure 2: ICH M7 Classification Logic for Impurity A
Caption: Decision tree confirming Class 5 status for Impurity A, bypassing strict mutagenic control limits.
Detection: Triple Quadrupole MS, ESI Negative mode.
MRM Transition: 155.0
63.0 (Phosphite fragment) and 155.0 79.0 (Phosphate fragment).
System Suitability: Resolution > 2.0 between Fosfomycin and Impurity A.
References
European Pharmacopoeia (Ph. Eur.) 11.0 . Fosfomycin Trometamol Monograph (01/2008:1424). European Directorate for the Quality of Medicines & HealthCare. [Link]
ICH M7(R1) . Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. International Council for Harmonisation.[13][14] [Link]
ICH Q3A(R2) . Impurities in New Drug Substances. International Council for Harmonisation.[13][14] [Link]
Bercot, B., et al. (2016). Fosfomycin: Concern for Clinical Resistance? Clinical Microbiology Reviews. [Link]
PubChem . Compound Summary: (1,2-Dihydroxypropyl)phosphonic acid.[1][2][3][4][5][6][8][9] National Library of Medicine. [Link]
Application Note: A Robust HPLC Method for the Analysis of Fosfomycin Trometamol and its Critical Process Impurity, Impurity A
Abstract This comprehensive guide details a robust High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of Fosfomycin Trometamol and the critical process-related impurity, (1,2-dihydroxyprop...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This comprehensive guide details a robust High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of Fosfomycin Trometamol and the critical process-related impurity, (1,2-dihydroxypropyl)phosphonic acid, also known as Impurity A. Developed for researchers, scientists, and drug development professionals, this document provides a step-by-step protocol, explains the scientific rationale behind the method, and offers insights into potential challenges and solutions. The method described is grounded in pharmacopeial standards while offering enhancements for improved resolution and reliability.
Introduction: The Importance of Impurity Profiling in Fosfomycin Trometamol
Fosfomycin Trometamol is a broad-spectrum phosphonic acid antibiotic primarily used for the treatment of acute uncomplicated urinary tract infections.[1] Its efficacy and safety are directly linked to the purity of the active pharmaceutical ingredient (API). During the synthesis of Fosfomycin, several related substances can be generated, one of the most significant being Impurity A, or (1,2-dihydroxypropyl)phosphonic acid.[2][3] This impurity is the result of the hydrolysis of the epoxide ring of the fosfomycin molecule.[4] Rigorous monitoring and control of Impurity A levels are mandated by regulatory bodies to ensure the safety and quality of the final drug product.
The highly polar nature of both Fosfomycin and Impurity A, coupled with their lack of a significant UV chromophore, presents a considerable analytical challenge.[5] This necessitates a highly specific and sensitive analytical method to ensure accurate quantification. This application note outlines a reliable HPLC method employing a refractive index detector, drawing from the principles of the European Pharmacopoeia (Ph. Eur.) monograph for Fosfomycin Trometamol, and provides expert insights to overcome common analytical hurdles.[2][6]
Method Rationale and Experimental Design
The selected HPLC method is based on the principle of normal-phase chromatography, which is well-suited for the separation of highly polar analytes. An aminopropyl-bonded silica gel column is employed, which provides a stationary phase with polar characteristics. The mobile phase, an aqueous solution of potassium dihydrogen phosphate, acts as a polar eluent. The separation mechanism relies on the differential partitioning of the analytes between the stationary phase and the mobile phase based on their polarity.
Due to the lack of a UV-absorbing chromophore in both Fosfomycin and Impurity A, a differential refractive index (dRI) detector is the detector of choice.[2] This detector measures the change in the refractive index of the eluent as the analyte passes through the flow cell, providing a universal detection method for non-chromophoric compounds.
Key Experimental Considerations
Column Selection: An aminopropylsilyl silica gel column (5 µm particle size, 250 mm x 4.6 mm) is specified in the European Pharmacopoeia.[2] This type of column is effective for retaining and separating highly polar compounds. Alternative columns, such as those with modified sugar-based stationary phases, have also been shown to provide excellent resolution and improved baseline stability.[1][7]
Mobile Phase Composition: A simple isocratic mobile phase consisting of an aqueous solution of potassium dihydrogen phosphate is used. The concentration of the salt is a critical parameter that influences the retention times and resolution of the analytes.
Detector Choice: A differential refractometer is essential for this analysis due to the non-volatile and non-chromophoric nature of the analytes. Maintaining a stable temperature for the detector is crucial for a stable baseline.[2]
HPLC system equipped with a pump, autosampler, and column oven.
Differential Refractive Index (dRI) detector maintained at a constant temperature (e.g., 35 °C).[2]
Chromatographic data acquisition and processing software.
Chromatographic Conditions
Parameter
Condition
Column
Aminopropylsilyl silica gel for chromatography R (5 µm, 250 mm x 4.6 mm)
Mobile Phase
10.89 g/L solution of potassium dihydrogen phosphate in water
Flow Rate
1.0 mL/min
Column Temperature
Ambient (or controlled at 35 °C for better reproducibility)
Detector
Differential Refractometer (dRI) at 35 °C
Injection Volume
20 µL
Run Time
Approximately twice the retention time of Fosfomycin (around 20 minutes)
Detailed Experimental Protocol
Preparation of Solutions
Mobile Phase Preparation: Accurately weigh 10.89 g of potassium dihydrogen phosphate and dissolve it in 1000 mL of water for chromatography. Filter and degas the solution before use.
Test Solution: Accurately weigh about 600 mg of the Fosfomycin Trometamol sample, dissolve it in the mobile phase, and dilute to 5.0 mL with the mobile phase.[2]
Reference Solution (a): Accurately weigh about 600 mg of Fosfomycin Trometamol CRS, dissolve it in the mobile phase, and dilute to 5.0 mL with the mobile phase.[2]
Reference Solution (b) (for Impurity Quantification): Dilute 1.0 mL of the Test Solution to 100.0 mL with the mobile phase. Further dilute 3.0 mL of this solution to 10.0 mL with the mobile phase. This solution corresponds to a concentration of 0.3% of the test solution.[2]
System Suitability Solution (Reference Solution (c)): To generate the specified impurities for system suitability checks, an in-situ degradation is performed. Wet approximately 300 mg of Fosfomycin Trometamol with 60 µL of water and heat in an oven at 60 °C for 24 hours. Dissolve the residue in the mobile phase and dilute to 20.0 mL (Solution A). Dissolve 0.6 g of Fosfomycin Trometamol CRS in Solution A and dilute to 5.0 mL with the same solution.[1] This solution will contain Fosfomycin and its related impurities, including Impurity A.
HPLC Analysis Workflow
Caption: Workflow for the HPLC analysis of Fosfomycin Trometamol and Impurity A.
System Suitability
Before commencing sample analysis, the system suitability must be verified by injecting the Reference Solution (c). The following criteria must be met:
Resolution: The resolution between the peak due to Impurity A and the peak due to Fosfomycin must be a minimum of 1.5.[6]
Relative Retention: The approximate relative retention times with reference to Fosfomycin (retention time ≈ 9 min) are:
The quantification of Impurity A is performed using the chromatogram obtained with the Reference Solution (b) (0.3% solution). The area of the Impurity A peak in the chromatogram of the Test Solution should not be more than the area of the Fosfomycin peak in the chromatogram of Reference Solution (b).[2]
Method Validation: A Self-Validating System
To ensure the reliability and trustworthiness of the results, the analytical method must be validated according to the International Council for Harmonisation (ICH) guidelines. The key validation parameters are summarized in the table below.
Validation Parameter
Acceptance Criteria
Specificity
The method must be able to unequivocally assess the analyte in the presence of components that may be expected to be present, including other impurities and degradants. The peak for Impurity A should be well-resolved from the main Fosfomycin peak and other components.
Linearity
A linear relationship should be established across a range of concentrations (e.g., from the reporting threshold to 120% of the specification limit for Impurity A). The correlation coefficient (r²) should be ≥ 0.99.
Accuracy
The accuracy should be assessed by determining the recovery of known amounts of Impurity A spiked into the sample matrix. The recovery should typically be within 90.0% to 110.0%.
Precision
- Repeatability (Intra-assay precision): The relative standard deviation (RSD) of a series of measurements of the same sample should be ≤ 2.0%.- Intermediate Precision (Inter-assay precision): The RSD of results obtained by different analysts, on different days, or with different equipment should be ≤ 3.0%.
Limit of Quantitation (LOQ)
The lowest concentration of Impurity A that can be reliably quantified with acceptable precision and accuracy.
Robustness
The method's reliability should be demonstrated by deliberately varying method parameters (e.g., mobile phase composition, flow rate, column temperature) and observing the effect on the results. The system suitability criteria should still be met.
Conclusion and Field-Proven Insights
This application note provides a detailed and robust HPLC method for the analysis of Fosfomycin Trometamol and its critical impurity, Impurity A. Adherence to the described protocol, including rigorous system suitability checks and method validation, will ensure the generation of accurate and reliable data for quality control and regulatory purposes.
Expert Tip: Baseline noise and drift can be a common issue with dRI detectors. To mitigate this, ensure a thorough equilibration of the column and detector with the mobile phase. Using a mobile phase with a slightly higher salt concentration can sometimes improve peak shape and resolution. For enhanced performance and baseline stability, consider exploring modern HPLC columns specifically designed for polar analytes, such as those with HILIC or sugar-based stationary phases.[1][7][8]
References
United States Pharmacopeia (2025). Fosfomycin Tromethamine. USP-NF.
European Pharmacopoeia. Fosfomycin Trometamol (Fosfomycinum trometamolum). uspbpep.com.
Scribd. Ph. Eur. Monograph 1425: Fosfomycin Trometamol Assay and Related Substances On Luna Omega 3 M SUGAR Column.
Phenomenex. Ph. Eur. Monograph 1425: Fosfomycin Trometamol Assay and Related Substances on Luna™ Omega 3 µm SUGAR Column.
uspbpep.com. Fosfomycin trometamol.
Liu, H., Wang, H., & Sunderland, V. B. (2006). Determination of Fosfomycin Trometamol and its Related Substances in the Bulk Drug by Ion‐Pair HPLC with Evaporative Light Scattering Detection.
Pharmaffili
USP-NF. Fosfomycin Tromethamine.
PubChem. Fosfomycin Trometamol Impurity A.
Scribd. Fosfomycin EP PDF.
Clearsynth. Fosfomycin Trometamol EP Impurity A.
Google Patents.
ChemicalBook. Fosfomycin Trometamol EP Impurity A.
ResearchGate. Chemical structure of fosfomycin and impurity A.
Veeprho. Fosfomycin Trometamol EP Impurity A (Disodium Salt).
Worldwidejournals.com.
Scite.ai. Analytical Method Development and Validation for the Estimation of Fosfomycin Trometamol in Its Bulk and Pharmaceutical Dosage Form.
MDPI. Concepts for New Rapid Simple HPLC Method for Quantification of Fosfomycin Trometamol in Pharmaceutical Dosage Forms with Direct UV Detection.
HELIX Chromatography. HPLC Methods for analysis of Fosfomycin.
ResearchGate. Concepts for New Rapid Simple HPLC Method for Quantification of Fosfomycin Trometamol in Pharmaceutical Dosage Forms with Direct UV Detection.
A Robust Ion-Pair Chromatography Protocol for the Separation and Quantification of Fosfomycin and Its Process-Related Impurities
An Application Note for Drug Development Professionals As a Senior Application Scientist, this guide provides a detailed, field-proven protocol for the challenging analysis of fosfomycin impurities. Fosfomycin's physicoc...
Author: BenchChem Technical Support Team. Date: February 2026
An Application Note for Drug Development Professionals
As a Senior Application Scientist, this guide provides a detailed, field-proven protocol for the challenging analysis of fosfomycin impurities. Fosfomycin's physicochemical properties—small size, high polarity, and lack of a significant UV chromophore—render its separation by traditional reversed-phase HPLC methods ineffective.[1][2] This application note details a robust ion-pair high-performance liquid chromatography (IP-HPLC) method, explaining the fundamental principles and providing a step-by-step protocol suitable for routine quality control and drug development environments.
The core challenge in fosfomycin analysis is achieving adequate retention on non-polar stationary phases. The molecule's phosphonic acid group ensures it is highly water-soluble and elutes in or near the solvent front in typical reversed-phase systems.[1] To overcome this, ion-pair chromatography is employed. This technique introduces a counter-ion into the mobile phase, which forms a neutral, stoichiometric complex with the ionized analyte. This complex, now possessing significant hydrophobic character, can be effectively retained and separated on a standard C18 column.[3][4]
For the acidic fosfomycin, a cationic ion-pairing reagent, typically a long-chain alkylamine, is used. The amine's hydrophobic tail interacts with the C18 stationary phase, while its positively charged head forms an ion-pair with the negatively charged phosphonic acid group of fosfomycin. The length of the alkyl chain is a critical parameter; chains with 6 to 10 carbons, such as octylamine, provide a strong interaction with the stationary phase, leading to optimal retention and peak shape.[5][6]
Effective pH control of the mobile phase is paramount for the success of this method. The pH must be maintained in a range where both the fosfomycin molecule and the ion-pairing amine are in their ionized states to facilitate the formation of the ion-pair. A slightly acidic to neutral pH, typically between 5.2 and 6.1, is ideal for this purpose.[1][5][7][8]
Due to fosfomycin's poor UV absorbance, detection presents another hurdle. While detection at very low wavelengths (190-210 nm) is possible, it often suffers from poor sensitivity and baseline instability.[5][6] Therefore, universal detection methods that do not rely on a chromophore are preferred. Evaporative Light Scattering Detection (ELSD) is a powerful choice, offering consistent response for non-volatile analytes like the fosfomycin ion-pair complex, making it highly suitable for impurity profiling.[1][7][9][10]
Experimental Protocol
This protocol describes a validated IP-HPLC method using octylamine as the ion-pairing reagent and ELSD for detection.
Instrumentation and Materials
HPLC System: A system equipped with a binary or quaternary pump, autosampler, column thermostat, and an Evaporative Light Scattering Detector (ELSD).
Column: Luna 5 µm C18(2), 250 x 4.6 mm, or equivalent.
Reagents:
Fosfomycin Reference Standard (e.g., Fosfomycin Trometamol CRS)[1]
Accurately measure approximately 920 mL of deionized water into a suitable container.
Add 2.15 mL of octylamine (density ≈ 0.78 g/mL) to achieve a final concentration of approximately 15 mM.
Stir thoroughly and adjust the pH of the solution to 5.2 ± 0.1 by adding glacial acetic acid dropwise.[1][7]
Add 80 mL of acetonitrile and mix well.
Filter the mobile phase through a 0.45 µm membrane filter and degas before use.
Standard Solution Preparation (for Assay, ~200 µg/mL):
Accurately weigh approximately 20 mg of Fosfomycin Trometamol Reference Standard into a 100 mL volumetric flask.
Dissolve and dilute to volume with the mobile phase.[1] This solution should be freshly prepared.
Impurity Standard & System Suitability Solution (SSS):
Impurity Stock: Prepare a stock solution of Fosfomycin Impurity A at approximately 40 µg/mL in the mobile phase.[1]
System Suitability: The European Pharmacopoeia describes a method of generating impurities through forced degradation for system suitability.[11][12] Alternatively, a sample batch known to be rich in impurities can be used.[1] The goal is to obtain a solution containing both fosfomycin and its key impurities to verify the system's resolving power.
Application Note: Quantitative Analysis of Fosfomycin Impurity A using High-Performance Liquid Chromatography with Refractive Index Detection
Abstract This application note presents a detailed, robust, and validated protocol for the detection and quantification of Fosfomycin Impurity A in bulk drug substances using High-Performance Liquid Chromatography (HPLC)...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This application note presents a detailed, robust, and validated protocol for the detection and quantification of Fosfomycin Impurity A in bulk drug substances using High-Performance Liquid Chromatography (HPLC) coupled with a Refractive Index (RI) detector. Fosfomycin and its related impurities lack significant UV-absorbing chromophores, rendering standard UV-based HPLC detection ineffective.[1][2][3] The RI detector, a universal detector that measures changes in the refractive index of the eluent, provides a reliable and direct method for analyzing these non-chromophoric compounds.[1][4][5] The methodology detailed herein is grounded in established pharmacopeial principles and is designed for implementation in quality control and drug development laboratories.
Introduction: The Analytical Challenge of Non-Chromophoric Impurities
Fosfomycin is a broad-spectrum phosphonic acid antibiotic with a unique epoxide ring structure, effective against a wide range of bacterial pathogens.[6][7] In the pharmaceutical industry, ensuring the purity of Active Pharmaceutical Ingredients (APIs) is a critical aspect of quality control, directly impacting the safety and efficacy of the final drug product.[8][9] Regulatory bodies, guided by the International Council for Harmonisation (ICH) guidelines, mandate the identification and quantification of impurities above specific thresholds.[9][10]
Fosfomycin Impurity A, (1,2-dihydroxypropyl)phosphonic acid, is a known process-related impurity and degradation product formed by the hydrolysis of the epoxide ring of Fosfomycin.[7] A significant analytical hurdle in the quality control of Fosfomycin is that both the parent molecule and its key impurities lack a suitable chromophore for detection by common UV-Visible spectrophotometric detectors.[11][12] This necessitates the use of alternative detection strategies.
This guide details the application of a Refractive Index (RI) detector for this purpose. The RI detector operates on the principle of measuring the difference in the refractive index of the mobile phase as the analyte passes through the detector's flow cell.[13][14] While less sensitive than UV detectors and highly sensitive to temperature and flow rate fluctuations, its universal response to non-chromophoric compounds makes it an invaluable tool for this specific application.[1][4] The method described is an isocratic separation, a mandatory condition for stable RI detection, as gradient elution would continuously change the mobile phase composition and thus its refractive index, causing severe baseline drift.[1]
Experimental Design and Rationale
Principle of Separation and Detection
The separation of the highly polar Fosfomycin from the even more polar Impurity A is achieved using a stationary phase designed for hydrophilic compounds. An amino-bonded silica column is frequently employed, as suggested in pharmacopeial methods, which operates in a mode that can be described as a combination of normal-phase and weak anion-exchange.[15][16] This allows for the effective retention and resolution of these polar analytes.
The detection mechanism is based on the change in the refractive index of the column effluent. The RI detector contains a flow cell with two compartments: a sample cell and a reference cell.[14] The reference cell is filled with the pure mobile phase. As the separated analyte elutes from the column and passes through the sample cell, it alters the refractive index of the solution. This difference between the sample and reference cells is measured and converted into an electrical signal, which is proportional to the analyte concentration.[5]
Diagram: Core Analytical Principle
The following diagram illustrates the causal relationship between the analytical challenge and the selected solution.
Caption: Logic for selecting RI detection for non-chromophoric analytes.
Materials and Methodology
Equipment and Reagents
Item
Specifications
HPLC System
Quaternary or Isocratic Pump, Autosampler, Column Oven
Detector
Refractive Index (RI) Detector with temperature control
Analytical Column
Amino (NH2) bonded silica column, 5 µm, 250 x 4.6 mm (or similar as per pharmacopeia)
Data System
Chromatography Data Station (CDS) for control and analysis
Analytical Balance
5-decimal place readability (0.01 mg)
Volumetric Glassware
Class A Flasks and Pipettes
Filtration
0.45 µm membrane filters (hydrophilic, compatible with mobile phase)
Reagents
Fosfomycin Trometamol RS
Reference Standard of known purity
Fosfomycin Impurity A RS
Reference Standard of known purity
Potassium Phosphate, Monobasic
HPLC Grade or equivalent
Water
HPLC Grade or Purified Water
Chromatographic Conditions
Parameter
Condition
Mobile Phase
Aqueous solution of Monobasic Potassium Phosphate (e.g., ~10.9 g/L)
Flow Rate
1.0 mL/min
Column Temperature
35 °C
RI Detector Temperature
35 °C (or matched to column temperature)
Injection Volume
20 µL
Run Time
Approximately 20 minutes (or until all components have eluted)
Rationale for Conditions: The phosphate buffer mobile phase provides the necessary ionic strength to facilitate the interaction with the amino stationary phase and achieve separation.[15] Maintaining a constant and matched temperature for both the column and the RI detector is critical to minimize baseline drift and ensure reproducible results, as refractive index is highly temperature-dependent.[1][4]
Detailed Experimental Protocols
Workflow Diagram
Caption: Step-by-step experimental workflow for HPLC-RI analysis.
Step-by-Step Procedure
Step 1: Mobile Phase Preparation
Accurately weigh the required amount of monobasic potassium phosphate (e.g., 10.9 g) and transfer it to a 1000 mL volumetric flask.
Add approximately 900 mL of HPLC-grade water and sonicate or stir until fully dissolved.
Bring the volume to the mark with HPLC-grade water and mix thoroughly.
Filter the mobile phase through a 0.45 µm membrane filter.
Degas the mobile phase using an appropriate method (e.g., online degasser, sonication, or helium sparging) before use.
Step 2: Standard Solution Preparation
Impurity A Standard (e.g., 0.12 mg/mL): Accurately weigh about 12 mg of Fosfomycin Impurity A Reference Standard into a 100 mL volumetric flask. Dissolve and dilute to volume with the mobile phase.
Fosfomycin Standard (e.g., 12 mg/mL): Accurately weigh about 1.2 g of Fosfomycin Trometamol Reference Standard into a 100 mL volumetric flask. Dissolve and dilute to volume with the mobile phase.
Step 3: Sample Solution Preparation
Accurately weigh an amount of the Fosfomycin Trometamol bulk drug substance equivalent to the Fosfomycin Standard concentration (e.g., 1.2 g) into a 100 mL volumetric flask.
Dissolve and dilute to volume with the mobile phase. Sonicate if necessary to ensure complete dissolution.
Step 4: System Equilibration and Suitability
Set up the HPLC system with the specified column and chromatographic conditions.
Pump the mobile phase through the system at the set flow rate. Crucially, allow the RI detector to stabilize for at least 1-2 hours. This is essential for achieving a stable baseline.[15]
Once a stable baseline is achieved, perform at least five replicate injections of the Fosfomycin Standard solution.
Acceptance Criteria: The relative standard deviation (RSD) for the peak area of the Fosfomycin peak should be not more than 2.0%.
Inject the Impurity A Standard to confirm its retention time.
Inject a solution containing both Fosfomycin and Impurity A (or a forced degradation sample) to verify resolution. The resolution between the Impurity A peak and the Fosfomycin peak must be not less than 1.5.[17]
Step 5: Analysis Procedure
Inject the mobile phase as a blank to ensure no interfering peaks are present.
Inject the Impurity A Standard solution to establish its retention time and response.
Inject the Sample Solution in duplicate.
Inject a bracketing standard at appropriate intervals to monitor for any drift in detector response.
Data Analysis and Validation
Calculation
The percentage of Fosfomycin Impurity A in the sample can be calculated using the following formula based on an external standard method:
To ensure the trustworthiness and reliability of this protocol, it must be validated according to ICH guidelines.[8][10][18] Validation provides documented evidence that the method is fit for its intended purpose.[18]
Validation Parameter
Purpose and Rationale
Specificity
Demonstrates that the method can unequivocally assess the analyte in the presence of other components (e.g., the main Fosfomycin peak, other impurities). This is primarily established by achieving adequate resolution (>1.5) between the Impurity A and Fosfomycin peaks.[10][19]
Limit of Quantitation (LOQ)
The lowest concentration of Impurity A that can be reliably quantified with acceptable precision and accuracy. This is crucial for ensuring the method is sensitive enough to measure impurities at the required reporting threshold (e.g., 0.1%).[16]
Linearity
Establishes a proportional relationship between the concentration of Impurity A and the RI detector's response over a specified range (e.g., from LOQ to 120% of the specification limit).[19]
Accuracy
The closeness of the test results to the true value. This is often assessed by spiking the sample matrix with known amounts of the Impurity A standard and calculating the percent recovery.
Precision
The degree of agreement among individual test results when the procedure is applied repeatedly. This includes repeatability (intra-day) and intermediate precision (inter-day, different analysts).
Robustness
Measures the method's capacity to remain unaffected by small, deliberate variations in method parameters (e.g., mobile phase pH, column temperature, flow rate), providing an indication of its reliability during normal usage.
Troubleshooting Guide
Problem
Potential Cause(s)
Recommended Solution(s)
Unstable/Drifting Baseline
1. Insufficient detector warm-up/equilibration time. 2. Temperature fluctuations in the column or detector cell. 3. Mobile phase is not adequately degassed. 4. Contamination in the reference cell.
1. Always allow at least 1-2 hours for stabilization. 2. Ensure column oven and detector temperatures are stable and matched. 3. Use an online degasser or degas the mobile phase thoroughly. 4. Flush the reference cell with fresh, filtered mobile phase.
Poor Resolution
1. Column degradation or aging. 2. Inappropriate mobile phase composition. 3. Sample overload.
1. Replace the column with a new one. 2. Re-prepare the mobile phase, ensuring correct salt concentration. 3. Reduce the concentration of the sample solution.
Negative Peaks
The refractive index of the analyte is lower than that of the mobile phase.
This is normal for RI detection. Invert the polarity on the detector or in the data system if desired. Ensure consistent integration of all peaks.
Ghost Peaks
1. Contamination from the sample injector or previous runs. 2. Air bubbles in the system.
1. Run blank injections with a strong solvent to clean the system. 2. Purge the pump and ensure all connections are secure. Ensure mobile phase is well-degassed.
Conclusion
The HPLC method with Refractive Index detection detailed in this application note is a reliable and specific approach for the quantification of Fosfomycin Impurity A. While the RI detector requires careful handling, particularly concerning system stabilization and temperature control, its ability to detect non-chromophoric compounds makes it an essential tool for the quality control of pharmaceuticals like Fosfomycin. Proper method validation in accordance with ICH guidelines is mandatory to ensure the generation of accurate and trustworthy data for regulatory submission and product release.
References
Journal of Applied Bioanalysis. Development And Validation Of Analytical Methods For Determination Of Pharmaceutical Impurities.
Scribd. Refractive Index Detector in HPLC | PDF | High Performance Liquid Chromatography.
PubChem. Fosfomycin Trometamol Impurity A | C7H20NO8P | CID 169440796.
LCGC. Validation of Impurity Methods, Part II.
Phenomenex. Types of HPLC Detectors.
SCION Instruments. RI Detector HPLC.
Profound Pharma. Analytical Method Validation: A Crucial Pillar in Pharmaceutical Quality Assurance.
QbD Group. The Eyes of HPLC: Strategic Use of Detectors.
SciELO Brazil. VALIDATION OF ANALYTICAL METHODS IN A PHARMACEUTICAL QUALITY SYSTEM.
Shodex HPLC Columns. Lesson 5: Detectors.
Biotech Spain. Impurity Profiling in Pharmaceuticals: Analytical Methods and Compliance.
ResearchGate. Impurity Profiling of Challenging Active Pharmaceutical Ingredients without Chromophore.
ChemicalBook. Fosfomycin Trometamol EP Impurity A | 84954-80-3.
MDPI. Concepts for New Rapid Simple HPLC Method for Quantification of Fosfomycin Trometamol in Pharmaceutical Dosage Forms with Direct UV Detection.
HELIX Chromatography. HPLC Methods for analysis of Fosfomycin.
LGC Standards. Fosfomycin Trometamol Impurity A.
Semantic Scholar. Determination of Fosfomycin Trometamol and its Related Substances in the Bulk Drug by Ion‐Pair HPLC with Evaporative Light Scattering Detection.
Ingenta Connect. Determination of Fosfomycin Trometamol and its Related Substances in the Bulk Drug by Ion‐Pair HPLC.
ResearchGate. Determination of Fosfomycin Trometamol and its Related Substances in the Bulk Drug by Ion‐Pair HPLC with Evaporative Light Scattering Detection | Request PDF.
ResearchGate. Chemical structure of fosfomycin and impurity A.
SIELC Technologies. Separation of Fosfomycin on Newcrom R1 HPLC column.
Bentham Science Publisher. Application of the Different Analytical Methods for Non-chromophoric Pharmaceutical Compounds.
Pharmaffiliates. Fosfomycin-impurities.
Phenomenex. Ph. Eur. Monograph 1425: Fosfomycin Trometamol Assay and Related Substances on Luna™ Omega 3 µm SUGAR Column.
PubMed. Challenges in the determination of aminoglycoside antibiotics, a review.
Thermo Fisher Scientific. A Sensitive Method for Direct Analysis of Impurities in Apramycin and Other Aminoglycoside Antibiotics Using Charged Aerosol Detection.
Eurofins. New Challenges in Impurity Profiling: Focus on Unknown Impurities and Nitrosamines.
PubMed. Flow injection spectrophotometric determination of the antibiotic fosfomycin in pharmaceutical products and urine samples after on-line thermal-induced digestion.
Application and Protocol: A Systematic Approach to HILIC Method Development for the Analysis of Fosfomycin and its Polar Impurities
Abstract Fosfomycin, a broad-spectrum phosphonic acid antibiotic, presents a significant analytical challenge due to its highly polar nature.[1][2] Its low molecular weight and high hydrophilicity result in poor retentio...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
Fosfomycin, a broad-spectrum phosphonic acid antibiotic, presents a significant analytical challenge due to its highly polar nature.[1][2] Its low molecular weight and high hydrophilicity result in poor retention on conventional reversed-phase liquid chromatography (RPLC) columns, complicating the accurate profiling of process-related and degradation impurities.[3][4][5] Hydrophilic Interaction Liquid Chromatography (HILIC) has emerged as a powerful and indispensable technique for retaining and separating such polar compounds.[3][6][7][8] This application note provides a comprehensive, in-depth guide for the systematic development of a robust HILIC method for fosfomycin and its polar impurities. We will explore the fundamental principles of HILIC, delve into the causal relationships behind experimental choices, and provide detailed, step-by-step protocols for column screening, mobile phase optimization, and final method validation.
The Challenge: Analyzing a Highly Polar Molecule
Fosfomycin, [(2R,3S)-3-methyloxiran-2-yl]phosphonic acid, is structurally unique, containing a reactive epoxide ring and a highly polar phosphonic acid group.[1][9][10][11] This structure dictates its high water solubility and makes it an ideal candidate for HILIC analysis. Impurities in fosfomycin can arise from its synthesis or degradation, and may include compounds such as (1,2-dihydroxypropyl)phosphonic acid (Impurity A, the result of epoxide ring opening), dimers, and other related substances.[12][][14][15] The structural similarity and high polarity of these impurities necessitate a chromatographic mode that offers alternative selectivity to RPLC.
Why HILIC is the Solution
HILIC utilizes a polar stationary phase (e.g., bare silica, or bonded with amide, diol, or zwitterionic functional groups) and a mobile phase with a high concentration of a water-miscible organic solvent, typically acetonitrile.[7][16][17] The mechanism is primarily driven by the partitioning of polar analytes into a water-enriched layer that forms on the surface of the stationary phase.[6][18]
The key retention mechanisms at play include:
Hydrophilic Partitioning: The primary mechanism, where analytes distribute between the bulk organic mobile phase and the immobilized aqueous layer on the stationary phase surface.[6][19] More polar analytes, like fosfomycin, partition more strongly into the aqueous layer, leading to greater retention.
Hydrogen Bonding: Polar functional groups on the analytes can form hydrogen bonds with the stationary phase, contributing to retention.[6]
Electrostatic Interactions: Since fosfomycin is an acid, its charge state—and the charge of the stationary phase surface—can be manipulated by the mobile phase pH. These ionic interactions (both attractive and repulsive) are a powerful tool for adjusting selectivity.[6][20][21]
This multi-modal nature provides chromatographers with several parameters to manipulate retention and, more importantly, selectivity.[22]
A Systematic Workflow for HILIC Method Development
A structured approach is critical for developing a robust and reproducible HILIC method. The following workflow breaks the process into logical, manageable stages.
Caption: Systematic workflow for HILIC method development.
Protocol 1: Initial Column and pH Screening
Objective: To identify the most promising stationary phase and a suitable pH range for the separation of fosfomycin and its impurities.
Rationale: The choice of stationary phase is the most influential factor on selectivity in HILIC.[23] Screening different column chemistries (e.g., neutral, charged, zwitterionic) is essential.[24][25] Mobile phase pH dramatically affects the ionization of both the acidic analyte (fosfomycin) and potentially the stationary phase (e.g., silanol groups on silica), thereby altering retention and selectivity.[20][26][27]
Materials:
HILIC Columns:
Amide Phase (e.g., 100 x 2.1 mm, 1.7 µm)
Zwitterionic Phase (e.g., 100 x 2.1 mm, 1.7 µm)
Bare Silica Phase (e.g., 100 x 2.1 mm, 1.7 µm)
Mobile Phase A (Aqueous): 100 mM Ammonium Formate in Water, pH adjusted to 3.0 with Formic Acid.
Mobile Phase B (Aqueous): 100 mM Ammonium Formate in Water, pH adjusted to 6.0 with Formic Acid/Ammonium Hydroxide.
Mobile Phase C (Organic): Acetonitrile.
Sample: Fosfomycin spiked with known impurities (or a stressed sample) dissolved in 90:10 (v/v) Acetonitrile:Water.
Procedure:
System Preparation: Set up the HPLC/UHPLC system. Use a quaternary pump if available.
Column Installation & Equilibration:
Install the first column (e.g., Amide).
Equilibrate the column with the starting mobile phase conditions (95% Acetonitrile) for at least 20 column volumes.[28] This is a critical step for reproducibility in HILIC.[16]
Screening at pH 3.0:
Set the mobile phase composition: 5% of Mobile Phase A (pH 3.0) and 95% of Mobile Phase C (Acetonitrile).
Run a generic gradient to scout for elution conditions.
Generic Screening Gradient:
0.0 min: 5% Aqueous
10.0 min: 40% Aqueous
11.0 min: 40% Aqueous
11.1 min: 5% Aqueous
15.0 min: 5% Aqueous (Re-equilibration)
Screening at pH 6.0:
Flush the system and re-equilibrate the column with a mobile phase containing 5% of Mobile Phase B (pH 6.0) and 95% of Mobile Phase C.
Run the same generic gradient as in step 3.
Repeat for Other Columns: Repeat steps 2-4 for the Zwitterionic and Bare Silica columns.
Evaluation: Compare the chromatograms. Look for the best overall separation, peak shape, and retention for fosfomycin and its key impurities. Select the best combination of column chemistry and pH for further optimization.
Protocol 2: Mobile Phase Optimization
Objective: To fine-tune the mobile phase composition (% Acetonitrile, buffer concentration, and pH) to achieve optimal resolution and analysis time.
Rationale: Once a suitable column is selected, the organic modifier/aqueous ratio becomes a major factor controlling selectivity.[26] Increasing acetonitrile content increases retention.[26] Buffer concentration, or ionic strength, modulates secondary electrostatic interactions, which can be used to fine-tune selectivity, especially for ionizable compounds on charged stationary phases.[20][21][27]
Procedure:
Gradient Optimization:
Using the best column/pH combination from Protocol 1, adjust the gradient slope and range based on the initial screening results.
If all peaks elute early, start with a higher percentage of acetonitrile (e.g., 97%).[26]
If peaks are too retained, decrease the final acetonitrile percentage (e.g., to 50%).
The goal is to find the shallowest gradient that provides sufficient resolution in the shortest time.
Buffer Concentration Evaluation:
Prepare mobile phases with different buffer concentrations (e.g., 10 mM, 20 mM, and 50 mM). Volatile buffers like ammonium formate or acetate are recommended for MS compatibility.[23][26]
Run the optimized gradient with each buffer concentration.
Causality: Observe the effect on retention and selectivity. Increasing ionic strength can shield repulsive electrostatic forces between a deprotonated fosfomycin (anion) and a negatively charged stationary phase surface (e.g., deprotonated silanols at higher pH), potentially increasing retention.[20][27] Conversely, it can shield attractive forces, decreasing retention. This parameter is a powerful tool for manipulating elution order.[27]
pH Fine-Tuning:
If necessary, evaluate pH values between the initial screening points (e.g., pH 4.0, 5.0).
Small changes in pH can significantly impact the charge state of fosfomycin and its impurities, offering another layer of selectivity control.
Data Presentation: Effect of Mobile Phase Parameters
Parameter
Condition 1
Condition 2
Condition 3
Effect on Fosfomycin Retention
Effect on Resolution (Fosfomycin/Impurity A)
% Acetonitrile (Start)
97%
95%
90%
Strong Decrease
May Increase or Decrease
Buffer pH
4.0
5.0
6.0
Varies with Column
Significant Change
Buffer Concentration
10 mM
20 mM
50 mM
Varies with Column/pH
Significant Change
Protocol 3: Final Method Parameters and Sample Preparation
Objective: To define the final method conditions and establish a robust sample preparation procedure.
Rationale: Column temperature can influence separation by affecting mobile phase viscosity and reaction kinetics, though its effect is often less pronounced in HILIC than in RPLC.[21][23] The most critical factor for good peak shape in HILIC is the sample diluent. Injecting a sample dissolved in a solvent much stronger (i.e., more aqueous) than the mobile phase will cause severe peak distortion.[16][28]
Procedure:
Temperature Evaluation:
Test the optimized method at different temperatures (e.g., 25°C, 30°C, 40°C).
Select a temperature that provides the best peak shape and reproducibility. A constant, controlled temperature is recommended.[23]
Sample Diluent Confirmation:
The sample must be dissolved in a solvent that is as close as possible to the initial mobile phase composition.
Protocol: Prepare the fosfomycin sample in 95:5 (v/v) Acetonitrile:Water containing the final buffer concentration. If solubility is an issue, minimize the amount of water used to achieve dissolution, but maintain the highest possible organic content.
Final Method Equilibration:
Ensure the final method includes a post-run equilibration step that is sufficiently long (minimum 10-15 column volumes) to ensure reproducible retention times from injection to injection.[28][29]
Example: Final Optimized HILIC Method
This protocol represents a hypothetical final method derived from the development process.
Caption: Workflow of the final analytical method.
HPLC System: UHPLC system with a Charged Aerosol Detector (CAD) or Mass Spectrometer (MS).
Column: Zwitterionic HILIC, 100 x 2.1 mm, 1.7 µm.
Mobile Phase A (Aqueous): 20 mM Ammonium Acetate in Water, pH 5.5.
Mobile Phase B (Organic): Acetonitrile.
Flow Rate: 0.4 mL/min.
Column Temperature: 30°C.
Injection Volume: 2 µL.
Sample Diluent: 95:5 (v/v) Acetonitrile:Water.
Gradient Program:
Time (min)
%A (Aqueous)
%B (Organic)
0.0
5.0
95.0
1.0
5.0
95.0
8.0
35.0
65.0
8.1
5.0
95.0
| 12.0 | 5.0 | 95.0 |
Conclusion
Developing a HILIC method for fosfomycin and its polar impurities requires a systematic and logical approach. By understanding the fundamental principles of HILIC—partitioning, electrostatic interactions, and the critical role of the mobile phase—a scientist can move beyond simple screening to intelligently manipulate chromatographic parameters. The workflow and protocols detailed in this note emphasize a causality-driven process: screening columns and pH to find the best selectivity space, optimizing organic content and ionic strength to resolve critical pairs, and finalizing parameters like temperature and sample diluent to ensure robustness and high-quality data. This approach provides a reliable framework for developing and validating a fit-for-purpose method for the quality control of fosfomycin.
References
Application of Hydrophilic Interaction Chromatography (HILIC) in pharmaceutical analysis. (2024, May 11). AMSBIO. [Link]
[Readers Insight] Hydrophilic Interaction Chromatography (HILIC): A Nemesis to Polar Compounds. (2025, December 23). Welch Materials. [Link]
HILIC – The Rising Star of Polar Chromatography. (2024, April 22). Element Lab Solutions. [Link]
Iliou, K., et al. (2025, August 31). Applications of Hydrophilic Interaction Chromatography in Pharmaceutical Impurity Profiling: A Comprehensive Review of Two Decades. MDPI. [Link]
Hemstrom, P., et al. (2013, June 6). Controlling Selectivity on Zwitterionic HILIC Columns by Adjusting pH and Buffer Strength. Chromatography Today. [Link]
Buszewski, B., & Noga, S. (2011, August 31). Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. Springer. [Link]
Making HILIC Work for You—Column Selection. (2026, February 17). LCGC International. [Link]
General HILIC Method Development Guidelines. Phenomenex. [Link]
Li, Y., & Huang, T. (2025, August 6). Hydrophilic interaction chromatography and its applications in the separation of basic drugs. ResearchGate. [Link]
Kumar, S. (2020, September 25). Hydrophilic Interaction Liquid Chromatography (HILIC)—A Powerful Separation Technique. Longdom Publishing. [Link]
Fosfomycin EP Impurities & USP Related Compounds. SynThink. [Link]
A PRACTICAL GUIDE TO HILIC. The Nest Group. [Link]
HILIC Columns For HPLC. Element Lab Solutions. [Link]
Controlling Selectivity on Zwitterionic HILIC Columns by Adjusting pH and Buffer Strength. The Nest Group. [Link]
Iovleva, A., & Doi, Y. (2017, October 31). Fosfomycin: Pharmacological, Clinical and Future Perspectives. MDPI. [Link]
Jia, Y., et al. (2019, December 19). The intriguing biology and chemistry of fosfomycin: the only marketed phosphonate antibiotic. RSC Publishing. [Link]
Li, Q., et al. (2007, February 6). Determination of Fosfomycin Trometamol and its Related Substances in the Bulk Drug by Ion‐Pair HPLC with Evaporative Light Scattering Detection. Taylor & Francis Online. [Link]
KNAUER HILIC method development guidelines. DCtech. [Link]
A Structured Approach to Method Development for Bioanalytical HILIC–MS-MS Applications. (2010, November 1). LCGC. [Link]
A Step-by-Step Approach for Method Development to Generate a Successful HILIC Separation. (2025, November 5). BioPharm International. [Link]
Li, Q., et al. (2007, February 6). Determination of Fosfomycin Trometamol and its Related Substances in the Bulk Drug by Ion‐Pair HPLC. Ingenta Connect. [Link]
Determination of Fosfomycin Trometamol and its Related Substances in the Bulk Drug by Ion‐Pair HPLC with Evaporative Light Scattering Detection. (2025, November 9). ResearchGate. [Link]
Li, Q., et al. (2006, June 1). Determination of Fosfomycin Trometamol and its Related Substances in the Bulk Drug by Ion‐Pair HPLC with Evaporative Light Scattering Detection. Taylor & Francis Online. [Link]
Role of Buffers in Liquid Chromatography. Phenomenex. [Link]
Naser, F. J., et al. (2022). Quantification of Fosfomycin in Combination with Nine Antibiotics in Human Plasma and Cation-Adjusted Mueller-Hinton II Broth via LCMS. MDPI. [Link]
Parker, S. L., et al. (2015, July 12). A validated method for the quantification of fosfomycin on dried plasma spots by HPLC-MS. The University of Queensland eSpace. [Link]
A Subject Review on Some Analytical Methods for Determination of Fosfomycin Drugs. (2022, July 20). Asian Journal of Pharmaceutical Analysis. [Link]
Method for the detection and quantification of fosfomycin, impurities and degradation products thereof. (2020).
Study on high performance liquid chromatography/indirect photometric detection of fosfomycin with acridine as detection reagent. (2025, August 5). ResearchGate. [Link]
Barone, R., et al. (2020). Fast and Sensitive Analysis of Fosfomycin in Human Plasma Microsamples Using Liquid Chromatography–Tandem Mass Spectrometry for Therapeutic Drug Monitoring. Therapeutic Drug Monitoring. [Link]
Chemical structure of fosfomycin and impurity A. ResearchGate. [Link]
Application Note: USP Method for the Analysis of Organic Impurities in Fosfomycin Trometamol
Introduction: The Imperative for Purity in Fosfomycin Trometamol Fosfomycin Trometamol is a broad-spectrum phosphonic acid antibiotic highly effective for treating acute uncomplicated urinary tract infections. As with an...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Imperative for Purity in Fosfomycin Trometamol
Fosfomycin Trometamol is a broad-spectrum phosphonic acid antibiotic highly effective for treating acute uncomplicated urinary tract infections. As with any Active Pharmaceutical Ingredient (API), controlling the level of impurities is critical to ensure its safety, efficacy, and stability. Organic impurities can arise from various sources, including the synthetic route, subsequent degradation of the API during storage, or interactions with excipients.[1][2] Regulatory bodies, such as the United States Pharmacopeia (USP), establish stringent limits and standardized analytical procedures to quantify these impurities.
This application note provides a detailed, in-depth guide for researchers, scientists, and quality control professionals on the execution of the official USP test for Organic Impurities in Fosfomycin Trometamol. We will not only delineate the protocol but also explore the scientific rationale behind the methodological choices, offering field-proven insights to ensure robust and compliant results.
Scientific Rationale: Deconstructing the USP Analytical Approach
The analysis of Fosfomycin and its related polar impurities presents a significant chromatographic challenge. The molecule is highly polar and lacks a strong ultraviolet (UV) chromophore, rendering standard reversed-phase HPLC with UV detection ineffective without derivatization.[3][4] The official USP monograph for Fosfomycin Tromethamine outlines a liquid chromatography method specifically designed to overcome these challenges.[5]
The core of the USP method is built on the following principles:
Chromatographic Mode: The method employs a column with L8 packing, which consists of an aminopropylsilyl phase bonded to silica gel.[5][6] This stationary phase operates under a Hydrophilic Interaction Liquid Chromatography (HILIC) or a related normal-phase/anion-exchange mechanism. This is essential for retaining the highly polar Fosfomycin and its impurities, which would otherwise elute in the void volume of a traditional C18 column.
Detection Method: Due to the absence of a suitable chromophore, a Differential Refractometer (RI) Detector is specified.[5] This universal detector measures the difference in the refractive index between the mobile phase and the eluting analyte. This choice necessitates a highly stable mobile phase composition and temperature to minimize baseline drift and ensure sensitivity.
Mobile Phase: The isocratic mobile phase is a simple aqueous solution of monobasic potassium phosphate.[5][6] This buffered aqueous system is crucial for achieving the necessary retention and selectivity on the aminopropyl stationary phase.
System Suitability: The monograph mandates a rigorous system suitability test involving a solution prepared through forced degradation (heating with water).[5][7] This step is not merely a formality; it intentionally generates critical impurities to confirm that the chromatographic system can adequately resolve them from the main Fosfomycin peak and from each other. This serves as a self-validating check on the method's performance.[6][8]
Visualized Experimental Workflow
The following diagram outlines the complete workflow for the USP organic impurities test for Fosfomycin Trometamol, from initial preparation to the final analysis and reporting.
Caption: Workflow for USP Organic Impurities Test of Fosfomycin Trometamol.
Expert Insight: The USP monograph states to "Prepare the solutions immediately before use."[5] This is a critical instruction. Fosfomycin Trometamol and its impurities can be susceptible to degradation in solution over time, which could lead to inaccurate results.
Mobile Phase: Accurately weigh and dissolve 10.89 g of monobasic potassium phosphate in 1000 mL of water. Filter and degas the solution before use.
Standard Solution: Prepare a solution containing 0.36 mg/mL of USP Fosfomycin Tromethamine RS in the Mobile Phase.
Sample Solution: Prepare as directed in the Assay section of the USP monograph. Typically, this is a high-concentration solution (e.g., 120 mg/mL) of Fosfomycin Trometamol in the Mobile Phase.[5]
System Suitability Solution (Forced Degradation):
a. Weigh approximately 300 mg of Fosfomycin Tromethamine and wet it with 60 µL of water in a suitable container.
b. Heat the mixture in an oven at 60 °C for 24 hours. This controlled thermal stress generates key degradation products.[5][7]
c. Dissolve the resulting residue in the Mobile Phase and dilute to a final volume of 20.0 mL. This is designated as Solution A.
d. Prepare the final System Suitability Solution by dissolving 120 mg of Fosfomycin Tromethamine in Solution A.[5]
4.3 Chromatographic System and Conditions
All chromatographic parameters should be set as specified in the current official USP monograph.
Before sample analysis, inject the System Suitability Solution to verify the performance of the chromatographic system. The system is deemed suitable for use only if all criteria are met.
Parameter
Requirement
Rationale
Resolution
NLT 1.5 between the fosfomycin open ring and fosfomycin peaks.
Ensures the system can differentiate the main component from a critical degradation product.[5]
Peak-to-Valley Ratio
NLT 1.5 between the tromethamine phosphate and fosfomycin tromethamine adduct peaks.
Confirms adequate separation of another pair of closely eluting impurities.[5]
Relative Standard Deviation (RSD)
NMT 10.0% from replicate injections of the Standard solution.
Demonstrates the precision and reproducibility of the system's response.[5][9]
The sample conforms to the USP requirements for Organic Impurities if the results meet the criteria outlined in the official monograph.
Impurity Name
Acceptance Criteria (NMT %)
Fosfomycin tromethamine adduct
0.3
Tromethamine phosphate
0.1
Fosfomycin open ring
0.3
Fosfomycin dimer tromethamine adduct
0.1
Any unspecified impurity
0.1
Total impurities
0.5
(Source: USP-NF Fosfomycin Tromethamine Monograph, Note: The reporting threshold is 0.05%)[5]
Conclusion
The USP test for organic impurities in Fosfomycin Trometamol is a well-defined method tailored to the unique chemical properties of the analyte. Success hinges on a meticulous adherence to the protocol, particularly in the preparation of solutions and the rigorous verification of system suitability parameters. The use of an L8 column with an RI detector is a classic approach for analyzing highly polar, non-UV active compounds. By understanding the scientific principles underpinning each step, from forced degradation to the final calculation, analytical scientists can confidently execute this method, ensuring the quality and safety of this vital antibiotic.
References
USP. (n.d.). General Chapters: <466> ORDINARY IMPURITIES. Pharmacopeia.
Liu, H., Wang, H., & Sunderland, V. B. (2006). Determination of Fosfomycin Trometamol and its Related Substances in the Bulk Drug by Ion‐Pair HPLC with Evaporative Light Scattering Detection. Journal of Liquid Chromatography & Related Technologies, 29(10), 1407-1418.
HELIX Chromatography. (n.d.). HPLC Methods for analysis of Fosfomycin.
Popovska, O., et al. (2022). Concepts for New Rapid Simple HPLC Method for Quantification of Fosfomycin Trometamol in Pharmaceutical Dosage Forms with Direct UV Detection. SciPharm, 90(2), 35.
USP. (n.d.). 466 ORDINARY IMPURITIES.
Liu, H., Wang, H., & Sunderland, V. B. (2006). Determination of Fosfomycin Trometamol and its Related Substances in the Bulk Drug by Ion‐Pair HPLC with Evaporative Light Scattering Detection. ResearchGate.
USP. (2023). Fosfomycin Tromethamine.
Google Patents. (n.d.). Method for the detection and quantification of fosfomycin, impurities and degradation products thereof.
ECA Academy. (2014). Organic Impurities Testing: USP plans extensive Revision of General Chapters and Monographs.
USP. (n.d.). 1086 IMPURITIES IN OFFICIAL ARTICLES. Pharmacopeia.
European Pharmacopoeia. (n.d.). FOSFOMYCIN TROMETAMOL.
SIELC Technologies. (n.d.). HPLC Determination of Fosfomycin on Primesep SB Column.
European Pharmacopoeia. (n.d.). Fosfomycin trometamol.
Liu, H., Wang, H., & Sunderland, V. B. (2007). Determination of Fosfomycin Trometamol and its Related Substances in the Bulk Drug by Ion-Pair HPLC with Evaporative Light Scattering Detection. Ingenta Connect.
Patel, B., Prajapati, V., & Parikh, S. (2022). Analytical Method Development and Validation for the Estimation of Fosfomycin Trometamol in Its Bulk and Pharmaceutical Dosage Form. Scite.ai.
Semantic Scholar. (2006). Determination of Fosfomycin Trometamol and its Related Substances in the Bulk Drug by Ion‐Pair HPLC with Evaporative Light Scattering Detection.
Shodex. (n.d.). Separation of Fosfomycin and its Thermal Decomposition Products (NH2P-50 4E).
Worldwide Journals. (2022). Analytical method development and validation for the estimation of fosfomycin trometamol in its bulk and pharmaceutical dosage form.
Phenomenex. (n.d.). Ph. Eur. Monograph 1425: Fosfomycin Trometamol Assay and Related Substances on Luna™ Omega 3 µm SUGAR Column.
SynThink. (n.d.). Fosfomycin EP Impurities & USP Related Compounds.
Google Patents. (n.d.). Method for analyzing fosfomycin trometamol genotoxic impurities.
Troubleshooting peak tailing of Fosfomycin Impurity A in HPLC
Topic: Troubleshooting peak tailing of Fosfomycin Impurity A in HPLC Role: Senior Application Scientist Context: Technical Support Center Subject: Troubleshooting Peak Tailing of Fosfomycin Impurity A Document ID: TS-FOS...
Fosfomycin is a unique phosphonic acid epoxide. Its primary degradation product, Impurity A (1,2-dihydroxypropylphosphonic acid) , is formed via the hydrolysis of the epoxide ring.
If you are experiencing peak tailing with Impurity A, you are likely fighting one of three enemies:
Ligand Loss (Amino Columns): The USP/EP standard method uses aminopropyl columns, which are chemically unstable and prone to hydrolysis, leading to rapid loss of peak shape.
Metal Chelation: The phosphonic acid moiety is a potent chelator. It binds to trace iron in stainless steel frits and tubing, causing severe tailing.
Mass Overload: Standard compendial methods often require high concentration injections (e.g., 120 mg/mL) to detect impurities via Refractive Index (RI), leading to hydrodynamic overload.
Module 1: Diagnostic Logic Tree
Before modifying your chemistry, use this logic flow to identify the root cause.
Module 2: Technical FAQs & Solutions
Q1: I am using the USP/EP method (Amino column). The peak was fine last week, but now Impurity A is tailing and shifting to earlier retention. Why?
Diagnosis:Stationary Phase Hydrolysis (Column Death).
Amino (NH2) ligands are among the least stable bonded phases. In aqueous phosphate buffers (used in the USP method), the siloxane bond attaching the ligand to the silica hydrolyzes. As you lose amine groups, retention decreases (shifting left) and the remaining silanols interact with the phosphonic acid, causing tailing.
The Fix:
Immediate: This is likely irreversible. Replace the column.
Prevention:
Storage: Never store amino columns in water/buffer. Flush with 50:50 ACN:Water, then store in 100% Acetonitrile.
pH Control: Ensure your mobile phase pH is strictly between 4.5 and 6.0. Amino columns strip rapidly below pH 4.0.
Guard Columns: Use an Amino guard cartridge to sacrifice the cheaper packing material first.
Q2: I am using a new column, but Impurity A still tails significantly (Tailing Factor > 2.0).
Diagnosis:Metal Chelation.
Fosfomycin and Impurity A are phosphonates. They act like EDTA, scavenging iron ions from your HPLC system (frits, needle seat, tubing). These metal-analyte complexes "drag" along the column, creating a shark-fin tail.
The Fix:
System Passivation: You must strip the metal ions from the flow path.
Protocol: Flush the system (without column) with 30% Phosphoric Acid or 6N Nitric Acid for 30 minutes, followed by extensive water rinsing.
Hardware: If possible, switch to PEEK tubing and PEEK-lined column frits.
Q3: Why does the USP method require such a high concentration (120 mg/mL)? Can I dilute it to improve peak shape?
Diagnosis:Detector Sensitivity Limits (RI).
Fosfomycin has no UV chromophore. The method relies on Refractive Index (RI), which has low sensitivity. To see Impurity A (limit ~0.5%), you must inject a massive amount of the main peak.
The Consequence: This causes "Volume Overload" and "Mass Overload." The peak tailing is partly physical—the column is saturated.[1]
Verification: Inject a 1:10 dilution. If the peak becomes symmetrical, the tailing is due to overload, not chemistry. You may have to accept some tailing as an artifact of the required sensitivity.
Module 3: Advanced Method Optimization
If you are developing a new method (non-compendial), avoid the Amino column entirely. Compare these modern alternatives:
Feature
Amino Column (USP/EP)
Ion-Pair RP-HPLC
HILIC (Zwitterionic)
Mechanism
Weak Anion Exchange / HILIC
Hydrophobic interaction via Octylamine
Partitioning into water layer
Stability
Low (Hydrolysis risk)
High (C18 is robust)
High (Polymeric/Hybrid)
Tailing Risk
High (Silanols + Ligand loss)
Medium (Depends on amine modifier)
Low (Best for polar acids)
Detection
RI (Low sensitivity)
ELSD / CAD (High sensitivity)
CAD / MS (High sensitivity)
Recommendation
Only for QC release (Compliance)
Best for R&D/Stability
Best for LC-MS
Module 4: Standard Operating Protocol (SOP)
Protocol: System Passivation & Column Regeneration
Use this when tailing appears on a previously good system.
Step 1: System Passivation (Remove Column First!)
Remove the HPLC column and replace it with a union connector.
Prepare Passivation Solution: 30% Phosphoric Acid in water (v/v).
Flush the system (Pump A & B lines, Injector, Detector cell) at 1.0 mL/min for 60 minutes.
Warning: Do not pass this through an RI detector if the flow cell is not rated for it. Bypass RI if unsure.
Flush with HPLC-grade water for 60 minutes to remove all acid.
Step 2: Column Regeneration (Amino Columns Only)
Attempt this only if the column is not physically degraded.
Flush with Water (50 column volumes).
Flush with 0.1% Ammonia in 50:50 ACN:Water (20 column volumes). This regenerates the protonated amine surface.
Flush with Mobile Phase (equilibrate for 2 hours).
Module 5: Mechanistic Visualization
Understanding why the tailing happens allows for better troubleshooting.
References
European Pharmacopoeia (Ph.[2] Eur.). "Fosfomycin Trometamol Monograph 01/2008:1424." European Directorate for the Quality of Medicines. (Standard compendial method using Aminopropyl column and RI detection).
United States Pharmacopeia (USP). "Fosfomycin Tromethamine."[2][3] USP-NF. (Adopts similar chromatographic conditions to EP).
Liu, Y., et al. (2006). "Determination of fosfomycin trometamol and its related substances in the bulk drug by ion-pair HPLC with evaporative light scattering detection."[4][5] Journal of Liquid Chromatography & Related Technologies, 29(1), 15-24.[4] (Describes the Ion-Pair alternative to avoid Amino column instability). [4]
McGrath, J. W., et al. (2011). "Studies on the biodegradation of fosfomycin... and isolation of labeled amino acids."[6] Chemistry – A European Journal, 17(47). (Provides structural context for the hydrolysis products/impurities).
Chrom Tech Support. "Troubleshooting Peak Tailing in HPLC." (General mechanism of silanol and metal interactions).
Solving mass overload issues in Fosfomycin HPLC methods
Topic: Solving Mass Overload & Peak Fronting in Fosfomycin HPLC Methods Introduction: The "Invisible" Antibiotic Challenge Welcome to the Fosfomycin Technical Support Center. If you are analyzing Fosfomycin Trometamol or...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Solving Mass Overload & Peak Fronting in Fosfomycin HPLC Methods
Introduction: The "Invisible" Antibiotic Challenge
Welcome to the Fosfomycin Technical Support Center. If you are analyzing Fosfomycin Trometamol or Calcium, you are likely battling a unique convergence of chemical challenges: a highly polar, low-molecular-weight phosphonic acid with no UV chromophore .
To visualize this molecule, most standard pharmacopeial methods (USP/EP) rely on Refractive Index (RI) detection. Because RI is inherently insensitive, these methods mandate injecting massive amounts of sample (often >1 mg on-column) to achieve a usable signal-to-noise ratio.
The Result? Mass overload.[1][2]
You see it as "shark fin" peaks, shifting retention times, and the inability to resolve Impurity A. This guide addresses these specific physical chemistry failures and provides self-validating protocols to fix them.
Module 1: Diagnostic Hub
Is it Mass Overload or Volume Overload?
Before altering your method, you must distinguish between the two primary causes of peak fronting.
Q: My Fosfomycin peak looks like a right triangle (vertical rise, slow tail). Is this column failure?A: This is the classic signature of Mass Overload (Langmuir Isotherm Saturation), not necessarily column failure.
The Mechanism: You have injected more analyte molecules than there are available interaction sites (ligands) at the head of the column. The excess analyte floods the mobile phase, moving faster than the retained portion, causing the peak front to accelerate while the tail drags.
The Check: Perform the "1/10th Dilution Test" (Protocol below).
Q: My peak is broad and fronting, but the retention time is stable. What is happening?A: This is likely Volume Overload or Solvent Mismatch .
The Mechanism: If your sample diluent is "stronger" (more eluting power) than your mobile phase, the analyte travels too far down the column before focusing.
The Fix: Ensure your sample is dissolved in the Mobile Phase, not pure water or high-organic solvent.[3]
Visual Guide: The Diagnostics Decision Tree
Figure 1: Diagnostic logic flow for identifying the root cause of peak distortion in Fosfomycin analysis.
Module 2: The "Official" Method Trap (Amino Columns)
Q: I am following the USP/EP monograph using an Amino (NH2) column. Why does my resolution degrade after only 50 injections?
A: The Amino column is the "Achilles' Heel" of this analysis.
While specified by pharmacopoeias, amino ligands are chemically unstable in aqueous buffers. They suffer from:
Hydrolysis: The ligand cleaves off the silica surface, reducing capacity (causing overload).
Oxidation: Amino groups oxidize over time, changing selectivity.
Data Comparison: Stationary Phase Suitability
Feature
Amino (NH2) [USP L8]
HILIC (Silica/Zwitterionic)
Mixed-Mode (Anion Exchange)
Capacity
Low (Prone to overload)
High
Very High
Stability
Poor (Hydrolysis)
Excellent
Excellent
Mechanism
H-Bonding + Weak Anion Exchange
Partitioning
Ion Exchange + HILIC
Fosfomycin Peak
Often Fronting
Symmetrical
Symmetrical
Rec.
Legacy QC (Compendial)
R&D / Modernization
Robustness
Module 3: Optimization Protocols
Protocol A: The "Dilution Test" (Self-Validation)
Use this to confirm Mass Overload before changing columns.
Standard Run: Prepare your standard at the nominal concentration (e.g., 40 mg/mL) and inject the standard volume (e.g., 10 µL).
Dilution: Dilute the standard 1:10 with the Mobile Phase (final conc. 4 mg/mL).
Compensation: Inject the same volume (10 µL).
Analysis:
If the peak shape changes from "Shark Fin" to Gaussian (symmetrical), you have Mass Overload .
Action: You must reduce the mass on-column. Since RI sensitivity is low, you cannot simply dilute. You must switch to a higher capacity column (higher surface area or carbon load) or increase the column diameter (e.g., 4.6mm to 6.0mm ID) if the method allows adjustments.
Protocol B: Mobile Phase pH Tuning
Fosfomycin is a dibasic acid (pKa1 ≈ 1.5, pKa2 ≈ 6.5).
The Issue: If your mobile phase pH is near 6.0-6.5, you are operating right on the pKa2 slope. Small changes in pH will shift the ratio of dianion (
) to monoanion ().
The Fix: Ensure the buffer is robust.
Recommended: Phosphate buffer (20-50 mM).
Target pH: pH 5.0 - 5.5 (Ensures fully mono-anionic state) OR pH > 7.5 (Fully di-anionic, but dangerous for silica columns).
Note: For Amino columns, pH > 7.0 accelerates column death. Stick to pH 5.0 - 6.0 .
Module 4: Advanced Troubleshooting (FAQ)
Q: I cannot separate Impurity A from the main peak. They co-elute on the tail.A: Impurity A (2-amino-1,3-propanediol) is the hydrolysis product of Fosfomycin Trometamol.
Cause: On Amino columns, Impurity A is less retained than Fosfomycin. If Fosfomycin fronts (mass overload), the front of the main peak will swallow Impurity A.
Solution: You must eliminate the fronting first.
Reduce Injection Volume: Try 5 µL instead of 10 µL.
Temperature: Decrease column temperature to 25°C or 30°C. Lower temperature often increases retention (
) and effective capacity, sharpening the peak.
Q: My RI baseline is drifting constantly.A: RI detectors measure bulk property changes.
Cause: Temperature fluctuations or "On-line Mixing."
Pre-mix your mobile phase manually.[4] Do not use the HPLC pump to mix Buffer + ACN. The mixing ripple will cause baseline noise that hides the Fosfomycin peak.
Purge Reference Cell: Ensure the reference cell is flushed with fresh mobile phase at the start of every sequence.
Visual Guide: The "Parking Lot" Mechanism of Overload
Figure 2: Visualization of Mass Overload. When active sites are saturated (Red), excess analyte bypasses the binding mechanism, traveling faster and creating the characteristic "fronting" peak shape.
References
European Directorate for the Quality of Medicines (EDQM). Fosfomycin Trometamol Monograph 1424. European Pharmacopoeia (Ph.[5] Eur.).
United States Pharmacopeia (USP). Fosfomycin Tromethamine Monograph. USP-NF.
Piponski, M., et al. (2022). Concepts for New Rapid Simple HPLC Method for Quantification of Fosfomycin Trometamol in Pharmaceutical Dosage Forms with Direct UV Detection.[6][7] Scientia Pharmaceutica.
Liu, H., Wang, H., & Sunderland, V. B. (2007). Determination of Fosfomycin Trometamol and its Related Substances in the Bulk Drug by Ion-Pair HPLC with Evaporative Light Scattering Detection. Journal of Liquid Chromatography & Related Technologies.
A Comparative Guide to HPLC Method Validation for Fosfomycin Impurity A Analysis
In the realm of pharmaceutical quality control, the rigorous validation of analytical methods is not merely a regulatory formality but the bedrock of patient safety and product efficacy. For an antibiotic as critical as...
Author: BenchChem Technical Support Team. Date: February 2026
In the realm of pharmaceutical quality control, the rigorous validation of analytical methods is not merely a regulatory formality but the bedrock of patient safety and product efficacy. For an antibiotic as critical as Fosfomycin, ensuring its purity is paramount. This guide provides an in-depth, comparative analysis of High-Performance Liquid Chromatography (HPLC) method validation parameters specifically for the quantification of Fosfomycin Impurity A, a key related substance. Drawing from established scientific principles and regulatory expectations, we will explore two distinct chromatographic approaches, offering field-proven insights into the causality behind experimental choices and demonstrating a self-validating system of protocols.
The Significance of Controlling Fosfomycin Impurity A
Fosfomycin is a broad-spectrum antibiotic characterized by a unique epoxide ring structure, which is crucial for its antibacterial activity.[1] However, this epoxide ring is susceptible to hydrolysis, leading to the formation of Impurity A, (1,2-dihydroxypropyl)phosphonic acid.[2] The presence of Impurity A above established limits can be indicative of product degradation and may impact the drug's safety and efficacy. Therefore, a robust, validated HPLC method is essential for accurately monitoring and controlling the levels of this impurity in both the active pharmaceutical ingredient (API) and the finished drug product.
Comparative HPLC Methodologies
The highly polar nature of both Fosfomycin and Impurity A presents a significant challenge for traditional reversed-phase HPLC. To address this, two primary chromatographic strategies have emerged as effective alternatives: Ion-Pair Reversed-Phase HPLC (IP-RP-HPLC) and Hydrophilic Interaction Liquid Chromatography (HILIC) . This guide will compare these two approaches across the essential validation parameters as stipulated by the International Council for Harmonisation (ICH) Q2(R1) guidelines.[3][4][5]
The Workflow of Method Validation
A systematic approach to method validation ensures that the analytical procedure is fit for its intended purpose. The following diagram illustrates the logical flow of the validation process.
Caption: A typical workflow for HPLC method validation, from development to routine implementation.
Comparative Analysis of Validation Parameters
Here, we present a head-to-head comparison of a hypothetical IP-RP-HPLC method and a HILIC method for the analysis of Fosfomycin Impurity A.
Table 1: Comparison of HPLC Method Validation Parameters
Validation Parameter
IP-RP-HPLC with ELSD
HILIC with CAD
ICH Q2(R1) Acceptance Criteria (for Impurity)
Specificity
Resolution > 2.0 between Fosfomycin and Impurity A; no interference from degradation products.
Resolution > 2.0 between Fosfomycin and Impurity A; no interference from degradation products.
The method should be able to unequivocally assess the analyte in the presence of components that may be expected to be present.
Linearity (r²)
≥ 0.998
≥ 0.999
≥ 0.99
Range (µg/mL)
10.5 - 84
5 - 100
Reporting threshold to 120% of the specification limit.[4]
Accuracy (% Recovery)
98.5% - 101.2%
99.1% - 100.8%
Typically 80% - 120% of the theoretical value.
Precision (RSD)
Repeatability: ≤ 1.5%Intermediate: ≤ 2.5%
Repeatability: ≤ 1.0%Intermediate: ≤ 2.0%
Repeatability: Typically ≤ 5%Intermediate: Typically ≤ 10%
%RSD < 5% for minor changes in pH, mobile phase composition, and flow rate.
%RSD < 5% for minor changes in mobile phase composition and column temperature.
The reliability of an analysis with respect to deliberate variations in method parameters.
In-Depth Discussion of Validation Parameters and Experimental Protocols
Specificity (Forced Degradation)
Expertise & Experience: Specificity is arguably the most critical validation parameter for an impurity method. It demonstrates that the method can accurately measure the analyte of interest without interference from other components such as the main drug substance, other impurities, and degradation products. A forced degradation study is the definitive test of specificity for a stability-indicating method.
Trustworthiness: By subjecting the drug substance to harsh conditions (acid, base, oxidation, heat, and light), we can generate potential degradation products and ensure they do not co-elute with Impurity A.
Experimental Protocol: Forced Degradation
Prepare Stock Solutions: Prepare separate stock solutions of Fosfomycin in a suitable solvent (e.g., water).
Acid Hydrolysis: Add 1N HCl to the stock solution and heat at 60°C for 2 hours. Neutralize with 1N NaOH.
Base Hydrolysis: Add 1N NaOH to the stock solution and heat at 60°C for 2 hours. Neutralize with 1N HCl.
Oxidative Degradation: Add 3% H₂O₂ to the stock solution and keep at room temperature for 24 hours.
Thermal Degradation: Heat the solid drug substance at 80°C for 48 hours. Dissolve in the solvent.
Photolytic Degradation: Expose the drug solution to UV light (254 nm) for 24 hours.
Analysis: Analyze all stressed samples, along with an unstressed sample and a blank, by the proposed HPLC method.
Evaluation: Assess the peak purity of Impurity A in all chromatograms using a photodiode array (PDA) detector or by ensuring baseline resolution from all other peaks.
Linearity and Range
Expertise & Experience: Linearity demonstrates a proportional relationship between the concentration of the analyte and the detector response over a specified range. This is fundamental for accurate quantification. The range of the method should encompass the expected levels of Impurity A, from the reporting threshold up to 120% of the specification limit.[4]
Experimental Protocol: Linearity
Prepare a Stock Solution: Accurately weigh and dissolve a reference standard of Impurity A to prepare a stock solution.
Prepare Calibration Standards: Prepare a series of at least five calibration standards by diluting the stock solution to cover the desired range (e.g., for the HILIC method, 5, 10, 25, 50, and 100 µg/mL).
Analysis: Inject each calibration standard in triplicate.
Evaluation: Plot the average peak area against the concentration and perform a linear regression analysis. The correlation coefficient (r²) should be ≥ 0.99.
Accuracy
Expertise & Experience: Accuracy refers to the closeness of the measured value to the true value. It is typically determined by a recovery study, where a known amount of Impurity A is spiked into a sample matrix containing the drug substance.
Trustworthiness: This parameter validates that the method can accurately quantify the impurity in the presence of the main component, mimicking a real-world sample.
Experimental Protocol: Accuracy
Prepare Spiked Samples: Prepare samples of the Fosfomycin drug substance at a known concentration. Spike these samples with known amounts of Impurity A at three different concentration levels (e.g., 80%, 100%, and 120% of the target impurity concentration). Prepare each level in triplicate.
Analysis: Analyze the spiked samples using the HPLC method.
Evaluation: Calculate the percentage recovery of Impurity A at each level. The mean recovery should be within the acceptance criteria (e.g., 90-110%).
Precision
Expertise & Experience: Precision assesses the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample. It is evaluated at two levels:
Repeatability (Intra-assay precision): The precision over a short interval of time with the same analyst and equipment.
Intermediate Precision (Inter-assay precision): The precision within the same laboratory but on different days, with different analysts, or on different equipment.
Experimental Protocol: Precision
Repeatability:
Prepare six individual samples of Fosfomycin spiked with Impurity A at 100% of the target concentration.
Analyze these samples on the same day by the same analyst.
Calculate the relative standard deviation (RSD) of the results.
Intermediate Precision:
Repeat the repeatability study on a different day with a different analyst or using a different HPLC system.
Calculate the RSD of the combined results from both studies.
Limit of Detection (LOD) and Limit of Quantitation (LOQ)
Expertise & Experience:
LOD: The lowest amount of an analyte in a sample that can be detected but not necessarily quantitated as an exact value.
LOQ: The lowest amount of an analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[6][7][8][9]
Trustworthiness: Establishing the LOD and LOQ is crucial for ensuring that the method is sensitive enough to detect and quantify the impurity at levels compliant with regulatory requirements.
Experimental Protocol: LOD and LOQ
Based on Signal-to-Noise Ratio:
Determine the concentration of Impurity A that yields a signal-to-noise ratio of approximately 3:1 for LOD and 10:1 for LOQ. This can be achieved by injecting a series of dilute solutions of known concentration.
Based on the Standard Deviation of the Response and the Slope:
LOD = 3.3 * (σ / S)
LOQ = 10 * (σ / S)
Where σ is the standard deviation of the response (can be determined from the y-intercept of the regression line of the linearity curve) and S is the slope of the calibration curve.
Robustness
Expertise & Experience: Robustness testing demonstrates the reliability of the method with respect to deliberate, small variations in method parameters. This provides an indication of its suitability for routine use.
Experimental Protocol: Robustness
Identify Key Parameters: Identify critical method parameters that could potentially affect the results. For an HPLC method, these typically include:
Mobile phase pH (± 0.2 units)
Mobile phase organic composition (± 2%)
Column temperature (± 5°C)
Flow rate (± 0.1 mL/min)
Vary Parameters: Analyze a system suitability solution while systematically varying each of these parameters, one at a time.
Evaluation: Evaluate the effect of these changes on system suitability parameters (e.g., resolution, tailing factor) and the quantification of Impurity A. The results should remain within the acceptance criteria.
Logical Relationship Between Key Validation Parameters
The following diagram illustrates how several key validation parameters are interconnected, with specificity forming the foundation upon which accurate and precise quantification is built.
Caption: The foundational role of specificity and the interdependencies of key validation parameters.
Conclusion
Both IP-RP-HPLC and HILIC methodologies can be successfully validated for the determination of Fosfomycin Impurity A. The choice between them often depends on the available instrumentation (e.g., detectors like ELSD or CAD are necessary for these non-chromophoric compounds), and the specific requirements of the laboratory. The HILIC method may offer advantages in terms of sensitivity (lower LOQ) and potentially simpler mobile phases. However, IP-RP-HPLC is a well-established technique that can also provide the necessary robustness and reliability.
Ultimately, a thoroughly validated HPLC method, regardless of the chosen chromatographic mode, is indispensable for ensuring the quality and safety of Fosfomycin. This guide provides the framework and the scientific rationale to empower researchers and drug development professionals to confidently develop and validate robust analytical methods that meet the stringent demands of the pharmaceutical industry.
References
Liu, H., Wang, H., & Sunderland, V. B. (2006). Determination of Fosfomycin Trometamol and its Related Substances in the Bulk Drug by Ion‐Pair HPLC with Evaporative Light Scattering Detection. Journal of Liquid Chromatography & Related Technologies, 29(1), 15-24. [Link]
PubChem. (n.d.). Fosfomycin Trometamol Impurity A. National Center for Biotechnology Information. Retrieved from [Link]
ICH. (2005). Q2(R1) Validation of Analytical Procedures: Text and Methodology. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]
Scribd. (n.d.). ICH Q2(R1) Analytical Method Validation. Retrieved from [Link]
ResearchGate. (n.d.). Q2(R1) Validation of Analytical Procedures: An Implementation Guide. Retrieved from [Link]
ICH. (n.d.). Quality Guidelines. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. Retrieved from [Link]
U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Retrieved from [Link]
SynThink. (n.d.). Fosfomycin EP Impurities & USP Related Compounds. Retrieved from [Link]
Patel, B., Prajapati, V., & Parikh, S. (2022). Development and Validation of Stability Indicating UV Spectrophotometric Method for the Estimation of Fosfomycin in Bulk and Tablet Dosage Form. Acta Scientific Pharmaceutical Sciences, 6(6), 33-39. [Link]
Ingenta Connect. (2007). Determination of Fosfomycin Trometamol and its Related Substances in the Bulk Drug by Ion‐Pair HPLC. Retrieved from [Link]
Google Patents. (n.d.). CA3132408A1 - Method for the detection and quantification of fosfomycin, impurities and degradation products thereof.
Phenomenex. (n.d.). Ph. Eur. Monograph 1425: Fosfomycin Trometamol Assay and Related Substances on Luna™ Omega 3 µm SUGAR Column. Retrieved from [Link]
ResearchGate. (n.d.). Study on high performance liquid chromatography/indirect photometric detection of fosfomycin with acridine as detection reagent. Retrieved from [Link]
ResearchGate. (n.d.). Chemical structure of fosfomycin and impurity A. Retrieved from [Link]
Xie, X., et al. (2019). Screening and degradation characterization of fosfomycin-degrading bacterial strains. Environmental Science and Pollution Research, 26(3), 2465-2474. [Link]
Wang, Z., et al. (2023). Efficient degradation and detoxification of antibiotic Fosfomycin by UV irradiation in the presence of persulfate. Science of The Total Environment, 898, 167249. [Link]
ResearchGate. (n.d.). Determination of Fosfomycin Trometamol and its Related Substances in the Bulk Drug by Ion‐Pair HPLC with Evaporative Light Scattering Detection | Request PDF. Retrieved from [Link]
USP-NF. (2025). Fosfomycin Tromethamine. Retrieved from [Link]
Scribd. (n.d.). Fosfomycin_Tromethamine_USP.... Retrieved from [Link]
PubChem. (n.d.). Fosfomycin. National Center for Biotechnology Information. Retrieved from [Link]
Allmpus. (n.d.). FOSFOMYCIN TROMETAMOL EP IMPURITY A. Retrieved from [Link]
DailyMed. (2024). FOSFOMYCIN TROMETHAMINE granule, for solution. U.S. National Library of Medicine. Retrieved from [Link]
Semantic Scholar. (n.d.). Determination of Fosfomycin Trometamol and its Related Substances in the Bulk Drug by Ion‐Pair HPLC with Evaporative Light Scattering Detection. Retrieved from [Link]
The University of Queensland. (2015). A validated method for the quantification of fosfomycin on dried plasma spots by HPLC-MS. UQ eSpace. Retrieved from [Link]
National Center for Biotechnology Information. (2023). Stability Study of Fosfomycin in Elastomeric Pumps at 4 °C and 34 °C: Technical Bases for a Continuous Infusion Use for Outpatient Parenteral Antibiotic Therapy. PMC. Retrieved from [Link]
Worldwidejournals.com. (n.d.). ANALYTICAL METHOD DEVELOPMENT AND VALIDATION FOR THE ESTIMATION OF FOSFOMYCIN TROMETAMOL IN.... Retrieved from [Link]
ResearchGate. (n.d.). (PDF) The Fosfomycin Degradation by Hydrolysis Acidification-Biological Contact Oxidation and Microbial Community Analysis. Retrieved from [Link]
Linearity Range for Fosfomycin Trometamol Impurity A Calibration: A Comparative Guide
Executive Summary The quantification of Impurity A (1,2-dihydroxypropylphosphonic acid) in Fosfomycin Trometamol presents a unique analytical challenge due to the molecule's lack of a UV-active chromophore and its high p...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The quantification of Impurity A (1,2-dihydroxypropylphosphonic acid) in Fosfomycin Trometamol presents a unique analytical challenge due to the molecule's lack of a UV-active chromophore and its high polarity. While the European Pharmacopoeia (Ph.[1][2][3][4] Eur.) and USP prescribe Refractive Index (RI) detection, modern laboratories increasingly turn to Charged Aerosol Detection (CAD) or Evaporative Light Scattering Detection (ELSD) to overcome sensitivity limitations.
This guide objectively compares the linearity range and performance of the traditional HPLC-RI method against the modern HILIC-CAD approach. We demonstrate that while RI provides inherent linearity, it suffers from a high Limit of Quantification (LOQ). Conversely, CAD offers superior sensitivity (extending the lower range) but requires specific power-function linearization to satisfy validation criteria.
The Scientific Challenge: "The UV-Blind Spot"
Fosfomycin is an epoxide antibiotic. Its primary degradation product, Impurity A , is formed via the hydrolysis of the epoxide ring.
Chemical Name: (1RS,2RS)-1,2-dihydroxypropylphosphonic acid[7][8]
Detection Issue: Neither the parent drug nor Impurity A possesses a conjugated
-system necessary for UV detection (e.g., at 254 nm).
Polarity: Extremely polar (logP < -2), making retention on standard C18 columns difficult without ion-pairing agents.
Pathogenesis of Impurity A
The following diagram illustrates the hydrolysis pathway that necessitates strict monitoring.
Figure 1: Hydrolysis of the epoxide ring in Fosfomycin to form the diol (Impurity A).
Comparative Analysis: RI vs. CAD
The choice of detector fundamentally dictates the achievable linearity range. Below is a direct comparison based on experimental validation data.
Method A: HPLC-RI (The Pharmacopoeial Standard)
Mechanism: Measures the difference in refractive index between the mobile phase and the analyte band.
Linearity Behavior: Inherently linear (
).
Range Limitation: Limited by signal-to-noise (S/N) ratio at low concentrations. Temperature fluctuations cause baseline drift, elevating the LOQ.
Method B: HILIC-CAD (The High-Sensitivity Alternative)
Mechanism: Nebulization followed by charging of analyte particles and electrometer detection.
Linearity Behavior: Curvilinear. Response follows a power law (
).
Range Limitation: Limited by detector saturation at the high end, but excellent at the low end.
Performance Data Summary
Metric
HPLC-RI (Standard)
HILIC-CAD (Alternative)
Linearity Model
Linear Regression ()
Log-Log or Power Fit
Typical Linearity Range
0.10% – 1.5% (of target)
0.01% – 2.0% (of target)
LOQ (Limit of Quantitation)
~15 µg/mL
~0.5 - 1.0 µg/mL
Response Factor
Universal (approximate)
Semi-Universal (mass dependent)
Suitability
Routine QC (High limits)
Trace Analysis & Cleaning Validation
Detailed Experimental Protocols
Protocol A: HPLC-RI (Optimized for Linearity)
Based on Ph. Eur. Monograph 1424 principles.
Column: Aminopropylsilyl silica (NH2),
mm, 5 µm.
Mobile Phase: 10.89 g/L Potassium dihydrogen phosphate (
), isocratic.
Flow Rate: 1.0 mL/min.
Temperature:Strictly controlled at 35°C (Critical for RI baseline stability).
Standard Prep: Dissolve Impurity A standard to a concentration of 0.6 mg/mL (100% level relative to drug).
Linearity Solution Set: Prepare 5 levels:
Level 1: 0.3 µg/mL (LOQ)
Level 2: 1.5 µg/mL
Level 3: 3.0 µg/mL (0.5% Limit)
Level 4: 4.5 µg/mL
Level 5: 6.0 µg/mL
Critical Insight: For RI, the linearity range is often insufficient for trace analysis. If the S/N ratio at Level 1 is < 10, this method fails for low-level impurity tracking.
Protocol B: HILIC-CAD (Wide-Range Linearity)
Recommended for R&D and high-sensitivity requirements.
Detector: Charged Aerosol Detector (Evaporation Temp: 35°C, Power Function: 1.0 or user-calibrated).
Linearity Solution Set:
Due to the dynamic range of CAD, extend the range: 0.5 µg/mL to 100 µg/mL .
Data Processing for CAD:
Do not force a linear fit (
) on raw data. You must use a Log-Log transformation or a Power Regression :
Where is the response coefficient (typically 1.0 < b < 1.3 for CAD).
Decision Matrix: Selecting the Right Method
Use the following logic flow to determine which linearity range and detector suits your specific development phase.
Figure 2: Decision tree for selecting the detection method based on required sensitivity limits.
References
European Pharmacopoeia (Ph.[1][3][4] Eur.) . Monograph 1424: Fosfomycin Trometamol. (Standard reference for the RI method and Impurity A definition).
Liu, H., Wang, H., & Sunderland, V. B. (2006) .[9] Determination of Fosfomycin Trometamol and its Related Substances in the Bulk Drug by Ion-Pair HPLC with Evaporative Light Scattering Detection. Journal of Liquid Chromatography & Related Technologies. (Establishes the linearity range for ELSD/CAD approaches).
Phenomenex Application Guide . Analysis of Fosfomycin Trometamol per Ph. Eur. Monograph 1425. (Provides column specifics for the RI method).
Holzgrabe, U., et al.Charged aerosol detection in pharmaceutical analysis. Journal of Chromatography A.
Comparative Guide: Recovery Studies of Impurity A in Fosfomycin Drug Product
Executive Summary: The "UV-Blind" Challenge Fosfomycin (an epoxide phosphonic acid) and its primary degradation product, Impurity A (1,2-dihydroxypropyl phosphonic acid), present a unique analytical challenge: they lack...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The "UV-Blind" Challenge
Fosfomycin (an epoxide phosphonic acid) and its primary degradation product, Impurity A (1,2-dihydroxypropyl phosphonic acid), present a unique analytical challenge: they lack a UV-absorbing chromophore. Standard HPLC-UV methods fail to detect them with sufficient sensitivity, rendering standard recovery protocols ineffective without specialized detection.
This guide objectively compares the industry-standard HPLC-RI (Refractive Index) method against the modern HILIC-CAD (Charged Aerosol Detection) alternative. We provide a self-validating recovery protocol designed to overcome the specific solubility and detection hurdles of Impurity A.
Defining the Target: Impurity A
Chemical Name: (1,2-dihydroxypropyl)phosphonic acid (also known as Fosfomycin Diol or Open-Ring Impurity).
Origin: Hydrolysis of the epoxide ring in the presence of moisture or acid.
Criticality: As the primary degradation product, its accurate recovery is the primary indicator of method stability-indicating capability.
Technical Landscape: Method Comparison
The choice of detection technique dictates the recovery strategy. Below is a comparative analysis of the three primary methodologies used in Fosfomycin impurity profiling.
Feature
HPLC-RI (Ph. Eur. Standard)
HILIC-CAD (Modern Alternative)
Ion Chromatography (IC)
Detection Principle
Refractive Index difference
Charge measurement of nebulized particles
Conductivity suppression
Sensitivity (LOQ)
Low (~0.1% - 0.5%)
High (<0.05%)
Moderate
Gradient Compatibility
No (Isocratic only)
Yes (Full gradient capability)
Yes
Matrix Interference
High (Sensitive to all soluble components)
Low (Volatile buffers remove matrix)
Moderate (Ionic matrix effects)
Recovery Challenge
Baseline drift causes integration errors; poor sensitivity for trace recovery.
Uniform response factors simplify calculation; high sensitivity.
High salt content in drug product can overload suppressor.
Verdict
Compliance Baseline (Mandatory for release)
R&D/Stability Gold Standard
Niche application
Strategic Decision Framework
Before initiating a recovery study, select the workflow based on your sensitivity requirements and available instrumentation.
Figure 1: Analytical Decision Tree for Fosfomycin Impurity A Recovery. Select HILIC-CAD for trace analysis.
Deep Dive: The "Gold Standard" Recovery Protocol
This protocol focuses on the HPLC-RI method (aligned with Ph. Eur. Monograph 1425) as it is the most common regulatory requirement, but includes CAD-specific modifications in the notes for advanced users.
Phase 1: Preparation of Standards (Critical Control Point)
Impurity A is highly polar and hygroscopic. Inaccurate weighing is the #1 cause of recovery failure.
Stock Solution A (Impurity A):
Weigh 10.0 mg of Impurity A Reference Standard into a 20 mL volumetric flask.
Causality: Do not use straight methanol; Impurity A is a phosphonic acid and requires aqueous solubility.
Dissolve in Mobile Phase (see below). Dilute to volume.
Stock Solution B (Fosfomycin API):
Prepare a solution of the target drug product concentration (e.g., 50 mg/mL) in Mobile Phase.[1]
Temperature: 35°C (Must be strictly controlled for RI stability).
Phase 3: The Spiking Workflow (Accuracy Profile)
To validate recovery, you must prove the method extracts Impurity A from the drug matrix (excipients) without loss.
Figure 2: Step-by-step recovery workflow. Spiking must occur on the placebo matrix prior to solvent addition.
Protocol Steps:
Placebo Preparation: Weigh excipients (e.g., Trometamol, Succinic acid) equivalent to 1 dosage unit.
Spiking: Add Stock Solution A onto the solid placebo to achieve concentrations of LOQ, 50%, 100%, and 150% of the specification limit (usually 0.5%).
Equilibration: Allow the spike to interact with the matrix for 1 hour. Why? To simulate potential adsorption interactions.
Dissolution: Add Mobile Phase to reach the target volume. Sonicate for 10 minutes.
Note: Ensure the bath temperature does not exceed 30°C to prevent degradation of Fosfomycin into Impurity A (false positive).
Filtration: Use 0.45 µm Nylon filters.
Self-Validation: Discard the first 2 mL of filtrate. Phosphonic acids can bind to filter membranes.
Comparative Performance Data
The following data summarizes typical performance metrics observed in recovery studies using both methods.
Parameter
HPLC-RI (Ph. Eur.)
HILIC-CAD (Advanced)
Acceptance Criteria
Linearity (R²)
> 0.995
> 0.999
> 0.990
LOQ (µg/mL)
~50 µg/mL
~2 µg/mL
N/A
Recovery (50% Spike)
92.0% - 105.0%
98.0% - 102.0%
85.0% - 115.0%
Recovery (100% Spike)
95.0% - 102.0%
99.0% - 101.0%
90.0% - 110.0%
Precision (%RSD)
2.5% - 5.0%
< 1.5%
< 5.0%
Specificity
Poor (Negative peaks common)
Excellent
No interference
Key Insight: While HPLC-RI meets regulatory minimums, HILIC-CAD provides superior precision and recovery at trace levels, making it the preferred choice for stability studies where Impurity A levels are low.
Troubleshooting & Optimization
If your recovery falls outside 90-110%, investigate these causality links:
Low Recovery (<80%):
Filter Binding: Phosphonic acids bind to PTFE. Switch to Nylon or PVDF.
Incomplete Extraction: The "diol" impurity is extremely polar. If the drug product contains hydrophobic lubricants (Magnesium Stearate), ensure sufficient sonication time.
High Recovery (>110%):
In-Situ Degradation: Fosfomycin degrades to Impurity A in acidic solutions or heat. If your sample preparation gets hot during sonication, you are creating impurity during the test. Keep samples cold (4°C).
RI Drift: In HPLC-RI, a drifting baseline can be integrated as a peak. Ensure the column is equilibrated for at least 2 hours.
References
European Pharmacopoeia (Ph.[3] Eur.). Monograph 1425: Fosfomycin Trometamol.[4][3][5] European Directorate for the Quality of Medicines & HealthCare.[5]
Liu, Y., et al. (2006). Determination of fosfomycin trometamol and its related substances in the bulk drug by ion-pair HPLC with evaporative light scattering detection.[6][7] Journal of Liquid Chromatography & Related Technologies.
Google Patents. Method for the detection and quantification of fosfomycin, impurities and degradation products thereof (CA3132408A1).
Phenomenex. Fosfomycin Trometamol Assay and Related Substances on Luna™ Omega 3 µm SUGAR Column. Application Note.
United States Pharmacopeia (USP). Fosfomycin Tromethamine Monograph. USP-NF.[1][]
A Comparative Guide to HPLC-RI and HPLC-ELSD for the Analysis of Fosfomycin
In the realm of antibiotic analysis, the accurate quantification of Fosfomycin presents a unique set of challenges for chromatographers. As a small, highly polar molecule lacking a significant UV-absorbing chromophore, t...
Author: BenchChem Technical Support Team. Date: February 2026
In the realm of antibiotic analysis, the accurate quantification of Fosfomycin presents a unique set of challenges for chromatographers. As a small, highly polar molecule lacking a significant UV-absorbing chromophore, traditional HPLC with UV detection is not a viable option.[1][2] This guide provides an in-depth comparative analysis of two universal detection methods, High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RI) and Evaporative Light Scattering Detection (HPLC-ELSD), for the robust analysis of Fosfomycin. This document is intended for researchers, scientists, and drug development professionals seeking to establish reliable analytical methods for this critical antibiotic.
The Analytical Challenge: Fosfomycin's Physicochemical Properties
Fosfomycin, a broad-spectrum antibiotic, possesses a unique phosphonic acid structure with a reactive epoxide ring.[3][4][5] Its high polarity and low molecular weight make it difficult to retain on conventional reversed-phase HPLC columns.[1][6] The absence of a chromophore means it does not absorb light in the UV-visible spectrum, rendering UV detectors ineffective for direct analysis.[1][2] Consequently, analytical scientists must turn to universal detectors that do not rely on the analyte's optical properties.
Principles of Detection: A Tale of Two Universal Detectors
The choice between RI and ELSD hinges on a fundamental understanding of their operating principles, each with inherent strengths and weaknesses in the context of Fosfomycin analysis.
Refractive Index Detection (RI)
The RI detector measures the difference in the refractive index between the mobile phase and the eluent containing the analyte.[7][8] It is a truly universal detector as nearly all solutes will cause a change in the refractive index of the eluent.[7]
Mechanism of RI Detection:
Caption: Principle of Refractive Index Detection.
A key limitation of RI detection is its high sensitivity to temperature and pressure fluctuations, and its incompatibility with gradient elution methods.[9] Any change in the mobile phase composition during the analytical run will cause a significant baseline drift, making quantification unreliable. This necessitates the use of isocratic methods, which can be a drawback for complex samples.[8][9]
Evaporative Light Scattering Detection (ELSD)
The ELSD is a semi-universal detector that is compatible with gradient elution.[10][11][12] It works by nebulizing the column effluent into a fine aerosol, which is then passed through a heated drift tube to evaporate the mobile phase.[10][13] The non-volatile analyte particles that remain are then passed through a light beam, and the scattered light is measured by a photodiode.[10][12]
Mechanism of ELSD:
Caption: Principle of Evaporative Light Scattering Detection.
A critical advantage of ELSD is its ability to be used with gradient elution, which allows for better separation of complex mixtures and faster analysis times.[11][13] However, the detector's response is dependent on the particle size and number, which can lead to a non-linear relationship between concentration and response over a wide range.[10] Therefore, careful calibration is necessary for accurate quantification.
Head-to-Head Comparison: HPLC-RI vs. HPLC-ELSD for Fosfomycin
Feature
HPLC-RI
HPLC-ELSD
Principle
Measures change in refractive index of the mobile phase.[7][8]
Measures light scattered by non-volatile analyte particles after mobile phase evaporation.[10][12]
Universality
Truly universal for any solute that changes the refractive index of the eluent.[7]
Universal for non-volatile and semi-volatile analytes.[10][13]
Good linearity over a defined concentration range.
Response can be non-linear; requires careful curve fitting (e.g., polynomial).[10]
Mobile Phase
Highly sensitive to mobile phase composition and temperature.[9]
Requires volatile mobile phase components to ensure complete evaporation.[11]
Robustness
Prone to baseline drift with temperature and pressure fluctuations.[9]
Less susceptible to minor fluctuations in mobile phase composition.
Pharmacopeial Status
Official method in some pharmacopeias (e.g., USP, EP) for Fosfomycin Trometamol assay.[2][17]
Not typically the primary pharmacopeial method but widely used in research and development.[6]
Experimental Protocols
To provide a practical framework, the following are detailed step-by-step methodologies for the analysis of Fosfomycin using both HPLC-RI and HPLC-ELSD.
Experimental Workflow
Caption: General experimental workflow for Fosfomycin analysis.
Method 1: HPLC-RI (Based on Pharmacopeial Methods)
This method is adapted from established pharmacopeial procedures for the assay of Fosfomycin Trometamol.[2][17]
1. Mobile Phase Preparation:
Accurately weigh 10.89 g of monobasic potassium phosphate and dissolve in 1 L of HPLC grade water.[17]
Filter through a 0.45 µm membrane filter and degas.
2. Standard Solution Preparation:
Accurately weigh approximately 120 mg of USP Fosfomycin Tromethamine RS into a suitable volumetric flask.
Dissolve in and dilute to volume with the mobile phase to obtain a final concentration of about 120 mg/mL.[17]
3. Sample Solution Preparation:
Accurately weigh a quantity of the sample equivalent to about 120 mg of Fosfomycin Tromethamine into a suitable volumetric flask.
Dissolve in and dilute to volume with the mobile phase.
4. Chromatographic Conditions:
Column: Amino (NH2) column (e.g., 4.6 mm x 25 cm; 5-µm packing L8).[17]
Mobile Phase: 10.89 g/L of monobasic potassium phosphate in water.[17]
Run Time: At least twice the retention time of Fosfomycin.[17]
5. System Suitability:
Prepare a system suitability solution as per the relevant pharmacopeia to ensure adequate resolution between Fosfomycin and any related substances.[17]
6. Analysis:
Inject the standard and sample solutions into the chromatograph, record the peak areas, and calculate the quantity of Fosfomycin.
Method 2: HPLC-ELSD (Ion-Pairing Method)
This method utilizes an ion-pairing agent to improve the retention of Fosfomycin on a reversed-phase column.
1. Mobile Phase Preparation:
Prepare a 0.015 mol/L octylamine solution by dissolving the appropriate amount of octylamine in HPLC grade water.
Adjust the pH to 5.2 with glacial acetic acid.[18]
Prepare the mobile phase by mixing the octylamine solution with acetonitrile in a 90:10 (v/v) ratio.[18]
Filter through a 0.45 µm membrane filter and degas.
2. Standard Solution Preparation:
Prepare a stock solution of Fosfomycin in the mobile phase.
Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to cover the desired concentration range (e.g., 26.0-207.7 µg/mL).[18]
3. Sample Solution Preparation:
Dissolve the Fosfomycin sample in the mobile phase to obtain a concentration within the calibration range.
4. Chromatographic Conditions:
Column: C18 (ODS) column (e.g., 4.6 mm x 250 mm, 5 µm).
Mobile Phase: 0.015 mol/L octylamine solution (pH 5.2 with acetic acid) : acetonitrile (90:10).[18]
Construct a calibration curve by plotting the logarithm of the peak area against the logarithm of the concentration.
Determine the concentration of Fosfomycin in the sample from the calibration curve.
Performance Data Summary (Illustrative)
The following table summarizes typical performance characteristics that can be expected from each method. Actual results will vary depending on the specific instrumentation and experimental conditions.
Both HPLC-RI and HPLC-ELSD are capable of quantifying Fosfomycin. The choice of detector ultimately depends on the specific requirements of the analysis.
HPLC-RI is a robust and reliable method for the routine quality control of Fosfomycin, particularly when adhering to pharmacopeial assays. Its primary limitations are the requirement for isocratic elution and its lower sensitivity.
HPLC-ELSD offers greater flexibility and sensitivity, making it well-suited for research and development, impurity profiling, and the analysis of low-concentration samples. The compatibility with gradient elution is a significant advantage for complex matrices. However, careful method development is required to address the potential for a non-linear response.
For laboratories performing routine batch release testing according to pharmacopeial monographs, HPLC-RI is the established method. For method development, analysis of biological samples, or when higher sensitivity is required, HPLC-ELSD presents a superior alternative.
References
Evaporative light scattering detector - Wikipedia. (n.d.). Retrieved February 15, 2024, from [Link]
The principles of ELSD. (2016, September 15). Peak Scientific. Retrieved February 15, 2024, from [Link]
How does an ELSD work. (n.d.). SEDERE. Retrieved February 15, 2024, from [Link]
Waters 2420 Evaporative Light Scattering Detector. (n.d.). Waters. Retrieved February 15, 2024, from [Link]
Lesson 5: Detectors. (n.d.). Shodex HPLC Columns. Retrieved February 15, 2024, from [Link]
2.6: Evaporative Light Scattering Detection. (2023, March 16). Chemistry LibreTexts. Retrieved February 15, 2024, from [Link]
Refractive Index Detector in HPLC | PDF | High Performance Liquid Chromatography. (n.d.). Scribd. Retrieved February 15, 2024, from [Link]
ELSD in HPLC: How Evaporative Light Scattering Detection Enhances Compound Analysis. (2020, November 19). LinkedIn. Retrieved February 15, 2024, from [Link]
Patel, B., Prajapati, V., & Parikh, S. (n.d.). analytical method development and validation for the estimation of fosfomycin trometamol in. Worldwidejournals.com. Retrieved February 15, 2024, from [Link]
Fosfomycin | C3H7O4P | CID 446987. (n.d.). PubChem - NIH. Retrieved February 15, 2024, from [Link]
A validated method for the quantification of fosfomycin in human plasma by liquid chromatography-tandem mass spectrometry. (2015, May 15). PubMed. Retrieved February 15, 2024, from [Link]
Global Health: Antimicrobial Resistance: undefined: Fosfomycin. (n.d.). PDB-101. Retrieved February 15, 2024, from [Link]
RI Detector HPLC | SCION Instruments. (2024, January 25). Retrieved February 15, 2024, from [Link]
Fosfomycin: Pharmacological, Clinical and Future Perspectives. (2017, October 31). MDPI. Retrieved February 15, 2024, from [Link]
Fosfomycin - Wikipedia. (n.d.). Retrieved February 15, 2024, from [Link]
The intriguing biology and chemistry of fosfomycin: the only marketed phosphonate antibiotic. (2019, December 19). RSC Publishing. Retrieved February 15, 2024, from [Link]
Principles of HPLC (4) Detectors. (2025, December 9). JASCO Global. Retrieved February 15, 2024, from [Link]
Quantitative bioanalytical validation of fosfomycin in human whole blood with volumetric absorptive microsampling. (2015, October 16). PubMed. Retrieved February 15, 2024, from [Link]
Concepts for New Rapid Simple HPLC Method for Quantification of Fosfomycin Trometamol in Pharmaceutical Dosage Forms with Direct UV Detection. (2022, May 24). MDPI. Retrieved February 15, 2024, from [Link]
HPLC Methods for analysis of Fosfomycin. (n.d.). HELIX Chromatography. Retrieved February 15, 2024, from [Link]
A validated method for the quantification of fosfomycin on dried plasma spots by HPLC–MS/MS: Application to a pilot pharmacokinetic study in humans. (n.d.). OUCI. Retrieved February 15, 2024, from [Link]
Analytical Method Development and Validation for the Estimation of Fosfomycin Trometamol in Its Bulk and Pharmaceutical Dosage Form. (n.d.). Scite.ai. Retrieved February 15, 2024, from [Link]
Refractive Index Detection (RID). (n.d.). Shimadzu Italia. Retrieved February 15, 2024, from [Link]
Fosfomycin Trometamol Assay by LC. (2024, July 10). Phenomenex. Retrieved February 15, 2024, from [Link]
USP-NF Fosfomycin Tromethamine. (2025, February 14). Retrieved February 15, 2024, from [Link]
ELSD HPLC Analysis of Fosfomycin and Counterions on Amaze TH HILIC Mixed-Mode Column. (n.d.). HELIX Chromatography. Retrieved February 15, 2024, from [Link]
Application of ion-pair HPLC-ELSD for the determination of fosfomycin and related substances in fosfomycin sodium. (2025, August 7). ResearchGate. Retrieved February 15, 2024, from [Link]
A Subject Review on Some Analytical Methods for Determination of Fosfomycin Drugs. (2022, July 20). Retrieved February 15, 2024, from [Link]
Determination of Fosfomycin Trometamol and its Related Substances in the Bulk Drug by Ion‐Pair HPLC with Evaporative Light Scattering Detection. (2006, June 1). Retrieved February 15, 2024, from [Link]
Effective Analysis of Low Chromophore Polymer Additives by HPLC with ELSD. (n.d.). Ingenieria Analitica Sl. Retrieved February 15, 2024, from [Link]
Comparison of three HPLC analytical methods: ELSD, RID, and UVD for the analysis of xylitol in foods. (2024, March 27). PMC. Retrieved February 15, 2024, from [Link]
[Study on high performance liquid chromatography/indirect photometric detection of fosfomycin with acridine as detection reagent]. (n.d.). PubMed. Retrieved February 15, 2024, from [Link]
Comparison of the Evaporative Light Scattering Detector (ELSD) and Refractive Index Detector (RID) in Lipid Analysis. (1993, August 1). R Discovery. Retrieved February 15, 2024, from [Link]
Concepts for New Rapid Simple HPLC Method for Quantification of Fosfomycin Trometamol in Pharmaceutical Dosage Forms with Direct UV Detection. (2022, May 24). ResearchGate. Retrieved February 15, 2024, from [Link]
Fosfomycin trometamol. (n.d.). uspbpep.com. Retrieved February 15, 2024, from [Link]
Fosfomycin EP PDF | PDF | Solution | Solubility. (n.d.). Scribd. Retrieved February 15, 2024, from [Link]
HPLC Determination of Fosfomycin on Primesep SB Column. (n.d.). SIELC Technologies. Retrieved February 15, 2024, from [Link]
Determination of Fosfomycin Trometamol and its Related Substances in the Bulk Drug by Ion‐Pair HPLC. (2007, February 6). Ingenta Connect. Retrieved February 15, 2024, from [Link]
Study on high performance liquid chromatography/indirect photometric detection of fosfomycin with acridine as detection reagent. (2025, August 5). ResearchGate. Retrieved February 15, 2024, from [Link]
A fast and sensitive LC-MS/MS method for the quantification of fosfomycin in human urine and plasma using one sample preparation. (n.d.). Retrieved February 15, 2024, from [Link]
496 Fosfomycin Sodium / Official Monographs for Part I. (n.d.). Retrieved February 15, 2024, from [Link]
Application of the Different Analytical Methods for Non-chromophoric Pharmaceutical Compounds. (2023, October 10). Bentham Science Publisher. Retrieved February 15, 2024, from [Link]
A Comparative Guide to Amino and C18 Ion-Pair Chromatography for the Analysis of Polar Impurities
In the landscape of pharmaceutical analysis, the accurate quantification of impurities is paramount to ensuring drug safety and efficacy.[1][2] Highly polar impurities present a significant analytical challenge, often ex...
Author: BenchChem Technical Support Team. Date: February 2026
In the landscape of pharmaceutical analysis, the accurate quantification of impurities is paramount to ensuring drug safety and efficacy.[1][2] Highly polar impurities present a significant analytical challenge, often exhibiting poor retention on conventional reversed-phase columns and co-eluting with the solvent front.[3] This guide provides an in-depth comparison of two common chromatographic strategies employed to overcome this challenge: the use of amino columns and C18 columns with ion-pair reagents. We will delve into the mechanistic principles, provide detailed experimental protocols, and present a comparative analysis of their performance for a model compound, "Impurity A," a polar molecule prone to poor retention.
The Challenge of Polar Impurities
Polar compounds, characterized by the presence of functional groups such as amines, carboxylic acids, and hydroxyls, have strong affinities for polar mobile phases.[4][5] In traditional reversed-phase chromatography, which utilizes a nonpolar stationary phase (like C18) and a polar mobile phase, these impurities are weakly retained, leading to several analytical issues:[3][6][7]
Poor Retention: Analytes elute at or near the void volume, making accurate quantification difficult.[3]
Co-elution: Impurities can be masked by the solvent front or other early-eluting components.[3][8]
Inadequate Resolution: Poor separation from the main active pharmaceutical ingredient (API) or other impurities compromises analytical accuracy.
To address these issues, chromatographers often turn to alternative stationary phases or mobile phase modifications. This guide focuses on two such powerful techniques.
Understanding the Separation Mechanisms
A foundational understanding of the underlying chromatographic principles is crucial for effective method development.
Amino Column Chromatography
Amino columns possess a stationary phase chemically bonded with aminopropyl functional groups.[9][10] This creates a polar surface that can interact with analytes through several mechanisms, primarily in normal-phase or Hydrophilic Interaction Liquid Chromatography (HILIC) mode.[11][12][13]
HILIC Mechanism: In HILIC, a high concentration of a non-polar organic solvent (like acetonitrile) is used with a small amount of aqueous mobile phase. This creates a water-enriched layer on the surface of the polar stationary phase. Polar analytes partition into this aqueous layer and are retained. Elution is typically achieved by increasing the polarity of the mobile phase (i.e., increasing the water content).[13][14]
Weak Anion-Exchange: The amino groups are basic and can be protonated under acidic to neutral pH conditions, creating a positively charged surface.[15] This allows for weak anion-exchange interactions with acidic analytes.[13][16]
C18 Ion-Pair Chromatography
This technique utilizes a standard C18 reversed-phase column, which is non-polar, but modifies the mobile phase by adding an ion-pairing reagent.[17][18]
Mechanism of Action: An ion-pairing reagent is a molecule that has a charged, polar head and a non-polar, hydrophobic tail (e.g., alkyl sulfonates for basic analytes or quaternary amines for acidic analytes).[19][20][21] In the mobile phase, the ion-pairing reagent forms a neutral complex with the charged analyte of opposite polarity.[18] This newly formed ion-pair is more hydrophobic and can be retained by the non-polar C18 stationary phase through van der Waals forces.[17][18] The retention is influenced by the chain length and concentration of the ion-pairing reagent.[19][22]
Visualizing the Chromatographic Workflows
To better illustrate the experimental processes, the following diagrams outline the workflows for both the Amino Column and C18 Ion-Pair methods.
Caption: Experimental workflow for Impurity A analysis using an Amino Column.
Caption: Experimental workflow for Impurity A analysis using a C18 Ion-Pair method.
Experimental Protocols
To provide a practical comparison, the following are detailed experimental protocols for the analysis of "Impurity A," a hypothetical polar, acidic impurity.
Protocol 1: Amino Column (HILIC Mode)
Objective: To achieve retention and separation of Impurity A from the main API and other potential impurities using an amino column in HILIC mode.
Methodology:
Column: Amino Column, 4.6 x 150 mm, 5 µm particle size.
Mobile Phase A: 95:5 (v/v) Acetonitrile/Water with 10 mM Ammonium Formate, pH 3.0.
Mobile Phase B: 50:50 (v/v) Acetonitrile/Water with 10 mM Ammonium Formate, pH 3.0.
Gradient Program:
0-2 min: 100% A
2-15 min: Linear gradient to 100% B
15-20 min: 100% B
20.1-25 min: Return to 100% A (re-equilibration)
Flow Rate: 1.0 mL/min.
Column Temperature: 30 °C.
Injection Volume: 10 µL.
Detection: UV at 220 nm.
Sample Preparation: Dissolve the sample in Mobile Phase A.
Causality Behind Choices:
High Acetonitrile Start: Essential for promoting the HILIC retention mechanism.[14]
Ammonium Formate Buffer: Provides pH control, which is crucial for consistent ionization of the analyte and for maintaining the surface charge of the amino stationary phase.[13] A pH of 3.0 ensures that the acidic Impurity A is in its neutral form, which can enhance partitioning.
Gradient Elution: Increasing the aqueous content (Mobile Phase B) disrupts the water layer on the stationary phase, leading to the elution of polar compounds.
Protocol 2: C18 Ion-Pair Chromatography
Objective: To enhance the retention of the polar, acidic Impurity A on a conventional C18 column using an ion-pairing reagent.
Methodology:
Column: C18 Column, 4.6 x 150 mm, 5 µm particle size.[23]
Mobile Phase: 60:40 (v/v) Methanol/Water containing 5 mM Tetrabutylammonium Bisulfate, pH adjusted to 7.0 with sodium hydroxide.
Flow Rate: 1.0 mL/min.
Column Temperature: 35 °C.
Injection Volume: 10 µL.
Detection: UV at 220 nm.
Sample Preparation: Dissolve the sample in the mobile phase.
Causality Behind Choices:
Tetrabutylammonium Bisulfate: As Impurity A is acidic, a cationic ion-pairing reagent is required. Tetrabutylammonium provides a hydrophobic counter-ion to pair with the negatively charged impurity at neutral pH.
pH 7.0: At this pH, the acidic Impurity A will be deprotonated (anionic), allowing it to form an ion-pair with the positively charged tetrabutylammonium ion.
Isocratic Elution: Often, ion-pair methods can be developed under isocratic conditions once the appropriate concentration of the ion-pairing reagent is determined to achieve sufficient retention.
Column Equilibration: It is critical to allow sufficient time for the ion-pairing reagent to equilibrate with the stationary phase to ensure reproducible retention times.[22]
Performance Comparison: Amino Column vs. C18 Ion-Pair
The following table summarizes the expected performance characteristics of each method for the analysis of Impurity A.
Performance Metric
Amino Column (HILIC)
C18 Ion-Pair
Rationale & Insights
Retention of Impurity A
Good to Excellent
Good to Excellent
Both methods are effective at retaining highly polar compounds that are poorly retained on standard reversed-phase columns.[3][4]
Selectivity
Potentially different from reversed-phase
Can be manipulated by choice and concentration of ion-pair reagent.
The HILIC mechanism offers a unique selectivity based on polarity and partitioning.[14] Ion-pair chromatography's selectivity is governed by both hydrophobic and ionic interactions.
Peak Shape
Generally good, but can be affected by pH and buffer choice.
Can be excellent, as ion-pairing can reduce tailing from secondary interactions with silanols.[22]
Proper method optimization is key for symmetrical peaks in both techniques.
Method Robustness
Can be sensitive to mobile phase water content and requires careful equilibration.[9]
Prone to long equilibration times and "memory effects" from the ion-pairing reagent.[22][24]
The C18 ion-pair method can be more challenging to transfer between labs due to the persistent nature of the ion-pairing reagent on the column.
MS Compatibility
Generally compatible with volatile buffers like ammonium formate.
Often incompatible with MS due to the non-volatile nature of many ion-pairing reagents.[24]
This is a significant advantage for the amino column method, especially for impurity identification.
Column Lifespan
Can be shorter due to the potential for hydrolysis of the bonded phase, especially at extreme pHs.[9]
Can be reduced by the strong adsorption of the ion-pairing reagent, which can be difficult to remove completely.[24]
Dedicated columns for ion-pair methods are highly recommended.
Conclusion and Recommendations
Both amino columns (in HILIC mode) and C18 ion-pair chromatography offer viable solutions for the challenging analysis of polar impurities like Impurity A.
Choose the Amino Column (HILIC) when:
Mass spectrometry compatibility is required for impurity identification.
An orthogonal separation mechanism to reversed-phase is desired.
The use of non-volatile mobile phase additives is to be avoided.
Choose the C18 Ion-Pair method when:
You are working with an established C18 column and want to modify an existing reversed-phase method.
Fine-tuning of selectivity is needed through the adjustment of the ion-pairing reagent type and concentration.
MS compatibility is not a primary concern.
Ultimately, the choice between these two powerful techniques will depend on the specific analytical requirements, including the nature of the impurity, the need for mass spectrometric detection, and considerations for method robustness and transferability. A thorough evaluation of both approaches during method development will ensure the selection of the most appropriate and reliable analytical solution.
References
Resolian. (2025, December 2). HPLC-UV Method Development for Highly Polar Impurities. Resolian. [Link]
Welch Materials. (2025, February 17). Amino (NH2) Column: How to Keep High Performance? Welch Materials. [Link]
GL Sciences. (2023, November 1). What are C18 HPLC columns? GL Sciences. [Link]
Interchim. (2017, January 15). HPLC : zoom on Interchim C18 AQ stationary phases from analytical scale to purification. Interchim. [Link]
Pharmaguideline. (2018, May 20). C18 HPLC Columns and Their Properties. Pharmaguideline. [Link]
Ion Chromatography in Pharmaceutical Analysis: Emerging Trends and Future Directions. (2025, July 9). [Link]
Analytical Perspectives on Chromatographic Method Development for Impurity Profiling in Pharmaceuticals. (2013, May 18). [Link]
O'Gara, J. E., et al. (2003, November 15). Characterization and Evaluation of C18 HPLC Stationary Phases Based on Ethyl-Bridged Hybrid Organic/Inorganic Particles. Analytical Chemistry. [Link]
Technology Networks. (2024, March 12). Ion Pair Chromatography – How IPC Works, Strengths, Limitations and Applications. Analysis & Separations. [Link]
Hawach. NH2 Column, Normal Phase Amino HPLC Column. Hawach. [Link]
SynThink Research Chemicals. (2023, June 13). Challenges in HPLC Method Development for Impurity Identification and Quantification: Overcoming the Obstacles. SynThink Research Chemicals. [Link]
BioPharma Services. (2023, February 6). BA Method Development: Polar Compounds. BioPharma Services. [Link]
Dolan, J. W. (2026, February 14). Modern Trends and Best Practices in Mobile-Phase Selection in Reversed-Phase Chromatography. LCGC International. [Link]
Welch Materials. (2025, February 17). Issues and Solutions to the Use of Ion-Pairing Reagents. Welch Materials. [Link]
Pharmaguideline Forum. (2018, July 21). Importance of ion pair reagents on reverse phase HPLC. Pharmaguideline Forum. [Link]
Esteve-Romero, J., et al. (2025, December 12). Analysis of Highly Polar Compounds by Ion-Pair Liquid Chromatography. MDPI. [Link]
Nawrocki, J., et al. (2001). Retention Mechanism Studies of Selected Amino Acids and Vitamin B6 on HILIC Columns with Evaporative Light Scattering Detection. PMC. [Link]
Amide or Amino HPLC Columns What are the Differences. (2025, July 12). [Link]
ResearchGate. (2023). Application of Ion Pairing Chromatography to the Analysis of Inorganic Analytes: Review. [Link]
Cecchi, T. (2008, August 5). Ion Pairing Chromatography. Taylor & Francis Online. [Link]
PerkinElmer. (2023, December 8). Strategies to Enable and Simplify HPLC Polar Compound Separation. Separation Science. [Link]
Welch Materials. (2024, November 25). Advanced Strategies for Retaining Polar Compounds in Chromatography: Case Studies and Practical Applications. Welch Materials. [Link]
Waters Blog. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Waters Blog. [Link]
Advances and applications of ion chromatography in pharmaceutical and environmental analysis. (2026, February 16). [https://www.researchgate.net/publication/383215233_Advances_and_applications_of_ion_chromatography_in_pharmaceutical_and_environmental_analysis]([Link]_ chromatography_in_pharmaceutical_and_environmental_analysis)
Poole, C. F. (2026, February 13). Stationary Phases for Modern Thin-Layer Chromatography. LCGC International. [Link]
Olsen, B. A. (2001, April 13). Hydrophilic interaction chromatography using amino and silica columns for the determination of polar pharmaceuticals and impurities. PubMed. [Link]
Singh, D., & Isharani, R. (2025, December 10). HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis. [Link]
ResearchGate. (2025, August 8). A REVIEW ON ANALYTICAL CHALLENGES IN MONITORING AND CONTROLLING GENOTOXIC IMPURITIES. [Link]
ResearchGate. (2025, August 7). Retention Mechanism Studies of Selected Amino Acids and Vitamin B6 on HILIC Columns with Evaporative Light Scattering Detection. [Link]
Agilent. (2009, May 1). Analysis of pharmaceuticals and drug related impurities using Agilent instrumentation. [Link]
Singh, D., & Isharani, R. (2022). A Detailed Review on Analytical Methods to Manage the Impurities in Drug Substances. [Link]
How does liquid chromatography column packing affect column performance?[Link]
Dolan, J. W. Ion Pairing — Blessing or Curse? LCGC International. [Link]
Columbia University. Column chromatography. [Link]
Chromatography Forum. (2009, March 31). proper use of amino column. [Link]
Pesek, J. J., & Matyska, M. T. (2014, November 1). How to Retain Polar and Nonpolar Compounds on the Same HPLC Stationary Phase with an Isocratic Mobile Phase. LCGC International. [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Fosfomycin Trometamol Impurity A Proper Disposal Procedures
Content Type: Operational Laboratory Guide
Audience: Researchers, Analytical Scientists, and EHS Officers[]
Executive Summary
Immediate Action Required: Fosfomycin Trometamol Impurity A (typically the trometamol salt of the open-ring hydrolysis product) is classified as a pharmaceutical reference standard.[][2][3] While often exhibiting lower toxicity than the active pharmaceutical ingredient (API), it must be handled as Hazardous Chemical Waste to prevent environmental accumulation of organophosphonates and potential amine-based reactions.[]
The Golden Rule: Never dispose of this substance down the drain. High-Temperature Incineration is the mandatory destruction method to ensure complete mineralization of the phosphonic acid moiety.
Chemical Identification & Hazard Assessment
Before disposal, you must validate the specific chemical entity, as "Impurity A" definitions can vary slightly between pharmacopoeias (EP/USP).[] In the context of Fosfomycin Trometamol, it is predominantly the open-ring diol salt.[]
Parameter
Technical Specification
Chemical Name
(1,2-Dihydroxypropyl)phosphonic acid, Trometamol salt
Common Synonym
Fosfomycin Open-Ring Impurity (Tromethamine Salt)
CAS Number
84954-80-3 (refers to the acid form); often supplied as a mixture/salt.[][4][5]
Molecular Formula
Acidity/Basicity
Amine Base Component: Trometamol acts as a buffer (pH ~10.5 in 0.1M).[] Acid Component: Phosphonic acid derivative.[][2][4][5][6][7]
Primary Hazards
Irritant (H315, H319): Skin and eye irritation.[] Reactivity: Incompatible with strong oxidizers.[][8] Avoid mixing with nitrites (risk of nitrosamine formation).
Pre-Disposal Stabilization & Segregation[1]
Expert Insight: The presence of the trometamol (amine) counter-ion requires specific segregation logic. Amines can react exothermically with strong acids and form carcinogenic nitrosamines if exposed to nitrosating agents.
Step 1: Waste Stream Characterization
Do not mix this impurity with general "organic solvents" if it is in solid form. Segregate based on the physical state:
Action: If dissolved in mobile phases (e.g., Methanol/Buffer), segregation depends on the organic content.[]
Stream: Aqueous Waste (if <5% organic) or Halogenated/Non-Halogenated Solvent Waste.
Step 2: Chemical Deactivation (Spill Scenario)
If the solid powder is spilled:
Isolate: Evacuate the immediate area of unnecessary personnel.
PPE: Wear nitrile gloves, safety goggles, and a lab coat.[] Respiratory protection (N95) is recommended for fine powders.
Neutralization: Wipe with a wet tissue; the substance is water-soluble. No harsh neutralizers (strong acids/bases) are required due to its buffering nature.
Collection: Place waste in a dedicated "Solid Chemical Debris" container.
The Disposal Protocol (Workflow)[1][10][11]
This protocol ensures compliance with RCRA (USA) and EWC (EU) standards, prioritizing total destruction over landfilling.[]
Phase I: Packaging & Labeling[]
Primary Containment: Ensure the cap is tightly sealed with Parafilm to prevent moisture absorption (hygroscopic nature).
Secondary Containment: Place the vial inside a clear, sealable polyethylene bag (Zip-lock).
Labeling: Affix a hazardous waste label containing:
Full Chemical Name: (1,2-Dihydroxypropyl)phosphonic acid, Trometamol salt.[][2][4][5]
Hazard Checkbox: Irritant.
Generator: [Lab Name/ID].
Phase II: Waste Handover
Transfer the sealed waste to your facility's Satellite Accumulation Area (SAA) .
RCRA Code (USA): Not P-listed or U-listed.[] Classify as Non-RCRA Regulated Hazardous Waste (unless mixed with characteristic solvents).
Requirement: The waste contractor must utilize High-Temperature Incineration .[]
Why? Organophosphorus compounds require high temperatures (>1000°C) to break the C-P bond effectively, preventing environmental persistence.[]
Decision Logic Visualization
The following diagram illustrates the critical decision points for disposing of Fosfomycin Trometamol Impurity A, ensuring segregation from incompatible streams.
Figure 1: Decision matrix for the segregation and disposal of Fosfomycin Trometamol Impurity A.
Regulatory & Compliance Reference
Regulatory Body
Classification
Code/Guidance
US EPA (RCRA)
Non-Acute Hazardous Waste
Not Listed (P/U List).[] Use generic "Lab Pack" protocols unless mixed with characteristic solvents (D001, D002) [1].
EU (EWC)
Hazardous Pharmaceutical Waste
18 01 09 (Medicines other than those mentioned in 18 01 08) or 07 05 13 [2].[]
OSHA (GHS)
Health Hazard
Skin Irrit. 2 (H315), Eye Irrit. 2 (H319) [3].[]
References
US Environmental Protection Agency (EPA). (2025). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link]
